2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid

Core Science & Biosynthesis

2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid chemical structure

Content Type: Technical Whitepaper & Experimental Guide Subject: Chemical Structure, Synthesis, and Peptidomimetic Applications of Boc-protected

-Aminooxybutyric Acid Date: February 17, 2026

Executive Summary

2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid (often abbreviated as Boc-d-Abu(O) or Boc-aminooxybutyric acid ) is a specialized non-canonical amino acid derivative used primarily in the synthesis of peptidomimetics and foldamers . Unlike standard

-amino acids, this molecule features an oxygen atom inserted between the -carbon and the nitrogen atom ( ).

This structural modification imparts unique physicochemical properties to the resulting oligomers ("oxy-peptides"), including:

• Proteolytic Stability: The N-O bond renders the backbone resistant to standard proteases.

• Conformational Bias:

  -Aminooxy acids strongly promote the formation of stable secondary structures, specifically the N-O turn (an 8-membered hydrogen-bonded ring), which mimics and stabilizes helical conformations.

• Bioconjugation Utility: The aminooxy group is a high-fidelity handle for oxime ligation with aldehydes and ketones.[1][2][3][4]

This guide details the structural parameters, validated synthetic routes, and experimental protocols for utilizing this monomer in drug discovery.[1]

Chemical Profile & Structural Analysis[5]

Identity and Physicochemical Properties

Parameter	Data
Systematic Name	2-({[(2-methylpropan-2-yl)oxy]carbonyl}amino)oxybutanoic acid
Common Name	Boc-2-(aminooxy)butanoic acid; Boc-d-Abu(O)-OH
CAS Number	63039-46-3 (Generic); 34306-42-8 (L-isomer/S-isomer)
Molecular Formula
Molecular Weight	219.23 g/mol
Chirality	Available as (R) or (S) enantiomers; (S) is analogous to L-amino acids.[5]
Physical State	White to off-white crystalline powder
Solubility	Soluble in DCM, MeOH, EtOAc; sparingly soluble in water.

Structural Significance: The N-O Turn

The defining feature of this molecule is the oxy-amine linkage. In oligomers, this creates a donor-acceptor pattern that facilitates an intramolecular hydrogen bond between the

and residue.

• Standard Peptide: Forms

  -turns (7-membered rings).

• Aminooxy Peptide: Forms N-O turns (8-membered rings) .[6]

This 8-membered ring is energetically favorable and nucleates helical folding even in short sequences, making it a powerful tool for disrupting protein-protein interactions (PPIs).

Synthetic Routes & Causality

To maintain scientific integrity , it is critical to select a synthetic route that preserves chirality. Direct displacement of

-halo acids with hydroxamic acids often leads to inversion or racemization.

The Gold Standard Protocol is the Mitsunobu Reaction using chiral

-hydroxy esters. This method proceeds with complete Walden inversion, allowing predictable access to specific enantiomers (e.g., starting with (S)-hydroxy ester yields the (R)-phthalimide intermediate, which is converted to the (R)-aminooxy acid).

Retrosynthetic Workflow (Graphviz)

Caption: Workflow for the stereoselective synthesis of the target molecule from chiral hydroxy acids.

Experimental Protocols

Synthesis of 2-(Boc-aminooxy)butanoic Acid

Reference Grounding: Methodology adapted from Yang, D. et al. (J. Org. Chem., 2001) and Shin, I. et al. (J. Am. Chem. Soc., 2000).

Prerequisites:

• Anhydrous THF (freshly distilled or from solvent system).

• Argon/Nitrogen atmosphere.

• Temperature control (0°C ice bath).

Step 1: Mitsunobu Coupling

• Dissolve: In a flame-dried flask, dissolve (S)-ethyl 2-hydroxybutanoate (1.0 equiv), triphenylphosphine (

  ) (1.1 equiv), and N-hydroxyphthalimide (NHPI) (1.1 equiv) in anhydrous THF (0.2 M concentration).

• Cool: Cool the mixture to 0°C.

• Add: Dropwise add DIAD (Diisopropyl azodicarboxylate) (1.1 equiv) over 30 minutes. Causality: Slow addition prevents exotherm-induced side reactions.

• React: Stir at 0°C for 1 hour, then warm to room temperature (RT) and stir overnight.

• Purify: Concentrate in vacuo. Triturate with cold

  /Hexane to precipitate triphenylphosphine oxide ( ). Filter. Purify the filtrate via silica gel chromatography (Hexane/EtOAc) to yield the phthalimide-protected ester.

Step 2: Deprotection & Boc-Capping

• Cleave: Dissolve the phthalimide intermediate in MeOH. Add hydrazine hydrate (1.05 equiv). Stir at RT for 1-2 hours. A white precipitate (phthalhydrazide) will form.

• Filter: Filter off the precipitate. The filtrate contains the unstable free aminooxy ester.

• Protect: Immediately add

  (1.1 equiv) and (2.0 equiv) to the filtrate. Stir for 12 hours.

• Saponify: Add aqueous LiOH (2.0 equiv) directly to the reaction mixture to hydrolyze the ethyl ester. Stir until TLC shows consumption of the ester.

• Workup: Acidify carefully with 1M HCl to pH 3 (keep cold). Extract with EtOAc (3x). Dry over

  .

• Result: Concentration yields 2-(Boc-aminooxy)butanoic acid.

Peptide Coupling (Solid Phase)

Incorporating this monomer into peptides requires modified coupling conditions due to the lower nucleophilicity of the aminooxy group compared to standard amines.

Protocol:

• Resin: Use Rink Amide or Wang resin.

• Coupling Reagents: Use DIC (Diisopropylcarbodiimide) and HOAt (1-Hydroxy-7-azabenzotriazole) .

  • Note: Avoid HBTU/HATU with base (DIEA) if possible, or use minimal base, as the acidity of the aminooxy proton can lead to over-acylation or side reactions.

• Time: Extend coupling times to 2–4 hours.

• Deprotection: Standard 20% Piperidine in DMF removes Fmoc (if using Fmoc strategy). For the Boc-protected monomer described here, it is usually the N-terminal cap or used in Boc-chemistry (cleaved with TFA).

Mechanistic Insight: The Foldamer Effect

The incorporation of 2-(Boc-aminooxy)butanoic acid into a peptide chain alters the hydrogen bonding network.

Caption: Comparison of standard peptide H-bonding vs. the tight 8-membered ring formed by aminooxy acids.

Mechanism: The electron-withdrawing effect of the oxygen atom lowers the

of the amide proton, making it a stronger hydrogen bond donor. This facilitates the formation of the characteristic 1.8 helix (a helix with 1.8 residues per turn, stabilized by 8-membered rings).

Quality Control & Validation

To validate the synthesized material, ensure the following spectral characteristics:

• 1H NMR (

  ):
  • 1.45 ppm: Singlet (9H) – Boc group.
  • 4.2-4.5 ppm: Multiplet (1H) – -proton.
  • 8.0-9.0 ppm: Broad singlet – The N-H proton of the aminooxy group is significantly downfield compared to standard amides due to the electronegative oxygen.

• Mass Spectrometry:

  • Expect

    or peaks corresponding to MW 219.23.

• TLC: Stains with Ninhydrin (faintly) or PMA (Phosphomolybdic acid).

References

• Yang, D., et al. (2002). "Synthesis of Novel Chiral

  -Aminooxy Acids and Their Application in the Construction of Peptidomimetics." Journal of the American Chemical Society, 124(42), 12410-12411. Link

• Shin, I., et al. (2000).

  -aminooxy peptides." Journal of the American Chemical Society, 122(41), 9938-9943. Link

• Che, C.M., & Yang, D. (2008). "Alpha-Aminoxy Acids: New Possibilities from Foldamers to Anion Receptors and Channels." Accounts of Chemical Research, 41(10), 1307-1318. Link

• BenchChem. (2025). "An In-depth Technical Guide to Boc-Aminooxy Protecting Group Chemistry." BenchChem Technical Library. Link

• Warnecke, A., & Kratz, F. (2003). "Maleimide-oligo(ethylene glycol) derivatives of camptothecin as albumin-binding prodrugs." Bioconjugate Chemistry, 14(2), 377-387. (Demonstrates oxime ligation utility). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. (2S,3R)-3-(tert-butoxy)-2-(((tert-butoxy)carbonyl)amino)butanoic acid | C13H25NO5 | CID 7015770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Alpha-aminoxy acids: new possibilities from foldamers to anion receptors and channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Alpha-Aminooxy Acid Architectures: A Technical Guide to Synthesis, Conformational Control, and Therapeutic Application

The following technical guide details the structural properties, synthesis, and application of

-aminooxy acids in peptidomimetics.

Executive Summary

Alpha-aminooxy acids (

-aminooxy acids) represent a critical class of peptidomimetics where the -amine of a natural amino acid is replaced by an -aminooxy group ( ). This single atom insertion—an oxygen between the nitrogen and the -carbon—imparts profound physicochemical changes: it introduces a permanent dipole repulsion that enforces rigid secondary structures (the N-O turn) and renders the backbone unrecognizable to physiological proteases. This guide outlines the mechanistic basis of these properties, provides a validated stereoselective synthesis protocol, and details the oligomerization strategies required for drug development.

Part 1: Structural Mechanistics & The N-O Turn

The therapeutic potential of

-aminooxy peptides is grounded in their unique ability to fold into stable, predictable architectures that mimic—or improve upon—natural peptide secondary structures.

The N-O Dipole Effect

Unlike the flexible rotation allowed in

-peptides, the N-O bond in -aminooxy acids possesses lone-pair electrons on adjacent heteroatoms. This creates a strong electrostatic repulsion (the gauche effect), restricting the torsional freedom of the backbone ( and angles).

The Helix

The dominant secondary structure for homochiral

-aminooxy peptides is the helix .[1]

• Nomenclature: It has 1.8 residues per turn and is stabilized by an 8-membered hydrogen-bonded ring (

  ).[1][2]

• Connectivity: The hydrogen bond forms between the carbonyl oxygen of residue

  and the amide proton of residue (nearest-neighbor interaction).

• Stability: This structure is thermodynamically more stable than the natural

  -helix in short sequences, often forming in peptides as short as 4-6 residues.

Table 1: Structural Comparison of Backbone Architectures

Feature	-Peptide (Natural)	-Peptide	-Aminooxy Peptide
Backbone Unit
Atoms per Residue	3	4	4
Dominant Fold	-Helix ( )	Helix	Helix
H-Bond Ring Size	13-membered ( )	14-membered ( )	8-membered ( )
Proteolytic Stability	Low ( ~min)	High	Exceptional (Complete resistance)

Part 2: Chemical Synthesis (The Phthalimide Route)

The synthesis of enantiopure

-aminooxy acids is non-trivial due to the lability of the N-O bond and the potential for racemization. The industry-standard protocol utilizes the Mitsunobu reaction to install the N-O bond with predictable stereochemistry.

Critical Stereochemical Control

• Diazotization: Conversion of L-Amino Acid to

  -Hydroxy Acid proceeds with Retention of configuration (via double inversion).[3]

• Mitsunobu: Displacement of the hydroxyl group with N-hydroxyphthalimide proceeds with Inversion of configuration.

• Net Result: L-Amino Acid precursor

  D-Aminooxy Acid monomer.

Diagram 1: Stereoselective Synthesis Workflow

Caption: The stereochemical pathway from natural L-amino acids to D-aminooxy acids involves a critical inversion step during the Mitsunobu reaction.

Detailed Protocol: Synthesis of Boc-D-Aminooxy-Isovaleric Acid (from L-Valine)

This protocol yields the Valine analog, a common hydrophobic core residue.

Step 1: Diazotization (Retention)

• Dissolve L-Valine (10 mmol) in 1M

  (25 mL) at 0°C.

• Dropwise add

  (1.5 eq) in water over 1 hour. Maintain temp < 5°C.

• Stir overnight at RT. Extract with

  .

• Result: L-2-Hydroxyisovaleric acid.

Step 2: Esterification

• Reflux the hydroxy acid in dry MeOH with catalytic

  or for 4 hours.

• Concentrate in vacuo.

• Result: Methyl L-2-hydroxyisovalerate.

Step 3: Mitsunobu Inversion (The Key Step)

• Dissolve Methyl L-2-hydroxyisovalerate (1.0 eq),

  (1.2 eq), and N-Hydroxyphthalimide (1.2 eq) in dry THF.

• Cool to 0°C.

• Dropwise add DIAD (Diisopropyl azodicarboxylate, 1.2 eq).

• Stir at RT for 12-24 hours.

• Purify via flash chromatography (Hexane/EtOAc).

• Result: Methyl D-2-phthalimido-oxy-isovalerate.

Step 4: Deprotection & Boc-Protection

• Phthalimide Removal: Dissolve intermediate in MeOH. Add Hydrazine hydrate (3.0 eq). Stir 1h. Filter the phthalhydrazide precipitate.

• Boc-Protection: To the filtrate (containing the free aminooxy ester), add

  (2 eq) and (1.2 eq). Stir 4h.

• Saponification: Add LiOH (2M, aq) to hydrolyze the methyl ester. Acidify to pH 3 with citric acid. Extract with EtOAc.

• Final Product: Boc-D-Aminooxy-Valine-OH.

Part 3: Oligomerization & Solid Phase Synthesis (SPPS)

Coupling

-aminooxy acids requires modified conditions due to the unique reactivity of the group.

Reactivity Profile

• Basicity: The aminooxy group (

  ) is significantly less basic than a primary amine ( ).

• Nucleophilicity: Despite lower basicity, it exhibits the

  -effect (repulsion between adjacent lone pairs on N and O), making it a potent nucleophile at neutral/slightly acidic pH.

• Acidity: The

  proton is more acidic; avoid strong bases during coupling to prevent premature deprotonation and side reactions.

Optimized Coupling Protocol

For SPPS (Fmoc or Boc strategy), standard carbodiimides are effective, but "super-active" reagents (HATU/HOAt) are preferred for difficult sequences.

• Resin: Wang or Rink Amide resin.

• Deprotection:

  • Fmoc: 20% Piperidine in DMF (Standard).

  • Boc: 50% TFA in DCM.

• Coupling Cocktail:

  • Reagent: DIC (3 eq) / HOBt (3 eq) OR HATU (3 eq) / HOAt (3 eq).

  • Base: DIPEA (6 eq). Note: Use minimal base required to maintain neutral pH.

  • Time: 1-2 hours. Double coupling is recommended for residues > 5.

• Monitoring: The Kaiser test is not effective for aminooxy termini (no color change). Use the Chloranil test (acetaldehyde/chloranil) which turns blue/green in the presence of a free aminooxy group.

Part 4: Applications & Diagrammatic Logic

Diagram 2: The 1.8-Helix Folding Pathway

Caption: The folding pathway is driven by the gauche effect, culminating in the formation of consecutive 8-membered hydrogen-bond rings.

Therapeutic Utility[4][5][6]

• Protease Inhibitors: The N-O backbone is completely resistant to trypsin, chymotrypsin, and pepsin. Incorporating a single

  -aminooxy residue at the scissile bond of a peptide substrate can create a potent, non-cleavable inhibitor.

• Foldamers: Short

  -aminooxy oligomers (6-8 residues) form helices stable enough to mimic protein domains (e.g., p53-MDM2 interaction inhibitors) without the metabolic instability of natural peptides.

References

• Yang, D. et al. (1996). "An Unusual Turn Structure in Peptides Containing

  -Aminoxy Acids."[1][2] Journal of the American Chemical Society. Link

• Chexal, K. K. et al. (2009). "Mitsunobu Approach to the Synthesis of Optically Active

  -Disubstituted Amino Acids." Organic Letters. Link

• Shin, I. et al. (2000). "Synthesis of Optically Active Phthaloyl D-Aminooxy Acids from L-Amino Acids." Journal of Organic Chemistry. Link

• Horne, W. S.[2] & Gellman, S. H. (2008). "Foldamers: Moving beyond Nature's alphabet." Accounts of Chemical Research. Link

• De Pol, S. et al. (2004). "Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids." Chemistry & Biodiversity. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sciencemadness.org [sciencemadness.org]

Strategic Sourcing &amp; Technical Application of 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic Acid

Executive Summary

The molecule 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid (henceforth referred to as Boc-2-AOB ) represents a specialized class of

-aminooxy acids used primarily in the synthesis of peptidomimetics and bioconjugation linkers. Unlike its common analog, Boc-2-aminobutyric acid (Boc-Abu-OH), Boc-2-AOB contains an oxygen atom inserted between the amine nitrogen and the -carbon ( ).

This structural modification imparts unique stereoelectronic properties, including resistance to proteolytic degradation and the ability to induce tight N–O turns in peptide backbones. However, its commercial availability is often conflated with standard amino acids, creating significant sourcing challenges. This guide provides a validated pathway for sourcing, quality control, and experimental application of Boc-2-AOB.

Part 1: Chemical Profile & Structural Significance

The "Aminooxy" Distinction

A critical failure point in procurement is the confusion between Boc-2-aminobutyric acid (a standard non-proteinogenic amino acid) and Boc-2-(aminooxy)butanoic acid (the target molecule).

Feature	Boc-2-Aminobutyric Acid (Common)	Boc-2-(Aminooxy)butanoic Acid (Target)
Structure
Backbone	bond	bond
pKa ( -group)	~9.6 (Amine)	~4.5 (Aminooxy group is less basic)
Reactivity	Standard Peptide Coupling	Oxime Ligation (post-deprotection) & N-O Turns
CAS (Racemic)	42989-85-5 (Analogous)	Specific to stereoisomer; often unlisted

Peptidomimetic Utility

The

bond exhibits a lower rotational barrier than the bond but favors specific torsion angles due to the "gauche effect" between the oxygen lone pairs and the adjacent bonds. Incorporating Boc-2-AOB into peptide chains creates N-oxy peptides , which are:

• Protease Resistant: The N-O linkage is not recognized by standard proteases (trypsin/chymotrypsin).

• Conformationally Restricted: Promotes the formation of 8-membered ring hydrogen bonds (N-O turns), mimicking

  -turns in proteins.

Part 2: Sourcing Strategy & Supplier Landscape

Due to the niche nature of

-aminooxy acids, Boc-2-AOB is rarely a "stock" item in standard catalogs (e.g., Sigma, Fisher). It is typically a Make-on-Demand or Custom Synthesis item.

Commercial Sourcing Tiers

Tier 1: Aggregators & Stockists (Check First)

• Enamine / ChemSpace: Likely to hold building blocks or have validated synthesis routes on file.

• Bachem / Iris Biotech: Specialized in peptidomimetics.[1] If not in stock, they offer custom synthesis of aminooxy derivatives.

• Combi-Blocks: Often stocks analogs like Boc-Aminooxyacetic acid (Boc-Aoa-OH); may have the butyric variant.

Tier 2: Custom Synthesis (CROs)

If catalog sourcing fails, contract a CRO (e.g., BOC Sciences , Pharmablock , Wuxi AppTec ) to synthesize via the Mitsunobu or Displacement routes (see Part 3).

Sourcing Decision Tree

Figure 1: Strategic sourcing workflow for rare aminooxy building blocks.

Part 3: Synthesis & Application Protocols

If commercial sourcing requires a lead time >4 weeks, in-house synthesis is a viable alternative for equipped labs.

Synthesis Protocol (Mitsunobu Route)

This route preserves stereochemistry if starting from chiral

-hydroxy acids.

Reagents:

• (S)-2-Hydroxybutanoic acid (or methyl ester)

• N-Boc-hydroxylamine (

  )

• Triphenylphosphine (

  )

• DIAD (Diisopropyl azodicarboxylate)

Mechanism: The Mitsunobu reaction inverts the stereocenter. To obtain (S)-Boc-2-AOB, start with (R)-2-hydroxybutanoic acid.

Step-by-Step:

• Dissolution: Dissolve (R)-Methyl 2-hydroxybutanoate (1.0 eq) and

  -Boc-hydroxylamine (1.1 eq) in anhydrous THF under .

• Activation: Add

  (1.2 eq). Cool to 0°C.

• Addition: Dropwise add DIAD (1.2 eq) over 30 mins.

• Reaction: Stir at RT for 12–16 hours.

• Workup: Concentrate, redissolve in

  , wash with saturated .

• Hydrolysis: Saponify the methyl ester using LiOH in THF/Water to yield the free acid Boc-2-AOB .

Application: Oxime Ligation

The primary utility of aminooxy acids is the generation of stable oxime linkages with aldehydes or ketones.

Protocol:

• Deprotection: Treat Boc-2-AOB-peptide with 50% TFA/DCM for 30 mins to generate the free aminooxy group (

  ).

• Ligation: React the aminooxy-peptide (1 mM) with the target aldehyde (e.g., aldehyde-functionalized fluorophore or protein) in Acetate Buffer (pH 4.5).

• Catalysis: Add 10–100 mM Aniline or p-Phenylenediamine to catalyze the reaction (increases rate by

  ).

Figure 2: Mechanism of Oxime Ligation using Boc-2-AOB precursors.

Part 4: Quality Control (QC) & Validation

When receiving Boc-2-AOB from a custom supplier, standard peptide QC methods often fail due to the unique N-O functionality.

QC Checklist

Test	Acceptance Criteria	Scientific Rationale
1H NMR (DMSO-d6)	1.2–1.4 (Boc, 9H), 4.1–4.4 ( -H, 1H)	Verify the distinct chemical shift of the -proton attached to oxygen (deshielded relative to N-C).
Kaiser Test	Negative (Colorless)	The Boc group protects the amine. A positive test implies deprotection or free hydroxylamine contamination.
TLC Stain	Ninhydrin (Post-heating) or KMnO4	Aminooxy groups stain differently than amines. Use KMnO4 for the alkyl chain or heat vigorously for Ninhydrin.
Chiral HPLC	>98% ee	Essential if using the Mitsunobu route; trace is a common contaminant.

Stability Warning

• Acid Sensitivity: While the Boc group is acid-labile, the N-O bond is stable. However, avoid strong reducing conditions (e.g.,

  , ) which can cleave the N-O bond, reverting the molecule to an amide or amine.

References

• Yang, D., et al. (2002). "Synthesis of novel

  -aminooxy acids from carbohydrates and their incorporation into peptides." Journal of Organic Chemistry.

• Decostre, V., et al. (2012). "Peptidomimetics: Synthesis and properties of N-aminooxy peptides." European Journal of Organic Chemistry.

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic stability of hydrazones and oximes." Angewandte Chemie International Edition.

• Enamine Ltd. "Building Blocks: Aminooxy Acids." Enamine Catalog.

• ChemSpace. "Compound Search: 2-(Aminooxy)butanoic acid derivatives."

Sources

• 1. The synthesis of peptidomimetic combinatorial libraries through successive amide alkylations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Incorporating aminooxy acids into solid-phase peptide synthesis (SPPS)

Application Note | Version 2.1

Abstract

The incorporation of aminooxy (

-aminooxy) acids into peptides enables the generation of N-oxy peptidomimetics with unique secondary structures and serves as a high-fidelity handle for chemoselective oxime ligations. However, the unique nucleophilicity and reduced basicity of the aminooxy group ( ), combined with the instability of the N-O bond under standard SPPS conditions, present distinct synthetic challenges. This guide provides validated protocols for overcoming the lability of Fmoc-aminooxy derivatives, preventing over-acylation, and executing efficient aniline-catalyzed bioconjugations.

Part 1: Strategic Framework & Chemistry

The Chemical Challenge

Unlike standard amino acids, aminooxy acids possess an oxygen atom inserted between the nitrogen and the

-carbon. This alteration fundamentally changes the electronic properties of the residue:

• Nucleophilicity: The

  -effect makes the aminooxy group significantly more nucleophilic than a primary amine, increasing reactivity toward activated esters.

• Basicity: The electron-withdrawing oxygen lowers the pKa of the amine (approx. pKa 4–5 vs. 9–10 for amines). This reduces protonation at physiological pH, aiding nucleophilic attack in ligations.

• Stability: The N-O bond is susceptible to cleavage by strong reducing agents and can degrade under prolonged exposure to secondary bases (e.g., 20% piperidine), leading to N-terminal truncation during Fmoc removal.

Protection Group Selection Strategy

Success depends entirely on selecting the correct protection group based on the position of the aminooxy residue within the sequence.

Figure 1: Decision tree for selecting aminooxy protection groups. For N-terminal functionalization, Boc-protection is superior as it avoids exposure to piperidine.

Part 2: Experimental Protocols

Protocol A: N-Terminal "Capping" for Bioconjugation

Objective: Introduce a reactive aminooxy moiety at the N-terminus of a peptide using Boc-aminooxyacetic acid (Boc-Aoa-OH). Why this works: The Boc group survives all Fmoc deprotection cycles (since it is added last) and is removed during the final global TFA cleavage, leaving the peptide ready for ligation.

Materials

• Resin: Rink Amide or Wang resin (pre-loaded).

• Reagent: Boc-aminooxyacetic acid (Boc-Aoa-OH).

• Coupling: DIC (Diisopropylcarbodiimide) / Oxyma Pure or HOBt.

• Cleavage: TFA, TIS (Triisopropylsilane), Water.[1] (NO ACETONE) .

Step-by-Step Procedure

• Peptide Assembly: Synthesize the desired peptide sequence using standard Fmoc SPPS protocols.

• Final Fmoc Removal: Deprotect the N-terminal Fmoc group (20% piperidine/DMF, 2 x 5 min). Wash resin

  with DMF.[2][3]

• Coupling Boc-Aoa-OH:

  • Dissolve Boc-Aoa-OH (3 eq) and Oxyma Pure (3 eq) in minimal DMF.

  • Add DIC (3 eq) and activate for 2 minutes.

  • Add to resin and shake for 60–90 minutes.

  • Note: Avoid HATU/base for this step if possible to prevent potential over-acylation of the highly nucleophilic aminooxy center once deprotected, though Boc-protection mitigates this during coupling.

• Washing: Wash resin

  DMF, DCM.[3]

• Global Cleavage (CRITICAL STEP):

  • Prepare Cocktail: 95% TFA / 2.5% TIS / 2.5% H2O .

  • Warning: Do not use acetone or ketones in the cleavage cocktail or for washing glassware. They will react immediately with the free aminooxy group to form an oxime adduct (+40 Da for acetone).

  • Incubate resin for 2–3 hours.

  • Precipitate in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: Internal Incorporation (N-Oxy Peptides)

Objective: Incorporate an aminooxy acid within the peptide backbone. Challenge: The Fmoc-aminooxy group is unstable to the repetitive piperidine treatments required for subsequent amino acids. Solution: Use Phthaloyl (Pht) protection or Rapid-Fmoc protocols.

Method B1: The "Rapid-Fmoc" Approach (Standard Reagents)

Use this if Pht-protected monomers are unavailable.

• Coupling: Couple Fmoc-aminooxy acid using DIC/HOAt (3 eq) for 2 hours.

• Deprotection (The Critical Modification):

  • Standard 20% piperidine causes degradation.

  • Modified Step: Use 50% Piperidine in DMF for 2 minutes OR 20% Piperidine for 2 x 1 minute .

  • Rationale: The N-O bond is weaker; minimizing base exposure reduces elimination side reactions.

• Next Coupling: Immediately couple the next amino acid. Do not leave the resin sitting in the deprotected state.

Method B2: The Phthaloyl (Pht) Approach (High Fidelity)

Use this for long peptides or expensive syntheses.

• Coupling: Couple Pht-aminooxy acid (3 eq) using DIC/HOAt.

• Deprotection:

  • Reagent: 5% Hydrazine hydrate in DMF .

  • Perform

    min washes.

  • Note: Hydrazine removes the Pht group but leaves Fmoc/tBu groups intact (orthogonal).

• Continue Synthesis: Proceed with standard Fmoc amino acids.

Protocol C: Chemoselective Oxime Ligation

Objective: Conjugate the Aminooxy-Peptide (from Protocol A) with an aldehyde/ketone-functionalized payload (e.g., fluorophore, PEG, protein).

Figure 2: Mechanism of Aniline-Catalyzed Oxime Ligation. The catalyst forms a reactive Schiff base with the aldehyde, which is then rapidly attacked by the aminooxy peptide.

Reaction Conditions

Parameter	Standard Condition	Optimized (Fast)
Buffer	0.1 M Na Acetate, pH 4.5	0.1 M Na Phosphate, pH 6.0–7.0
Catalyst	None	10–100 mM Aniline or p-Phenylenediamine
Concentration	1–5 mM Peptide	100 µM – 1 mM Peptide
Time	12–24 Hours	1–4 Hours
Temperature	RT	RT or 37°C

Step-by-Step Procedure

• Buffer Prep: Prepare 0.1 M Sodium Acetate buffer (pH 4.5).

• Catalyst Addition: Add aniline to a final concentration of 100 mM.

  • Note: p-Phenylenediamine (10 mM) is a superior catalyst at neutral pH (pH 7) if the protein/peptide is acid-sensitive [1].

• Mixing: Dissolve the Aminooxy-Peptide (1 eq) and the Aldehyde-Payload (1.2–1.5 eq) in the buffer.

• Incubation: Agitate at room temperature. Monitor by HPLC/LC-MS.

  • QC Check: The product will show a mass shift corresponding to the aldehyde + peptide - H2O (approx -18 Da from sum).

• Purification: Purify via RP-HPLC. The oxime bond is stable to standard HPLC gradients (0.1% TFA).

Part 3: Troubleshooting & Quality Control

Common Failure Modes

Observation	Probable Cause	Corrective Action
Mass +40 Da	Acetone adduct	STOP. Eliminate acetone from all glassware washing and cleavage steps. Use Methanol or Isopropanol.
Mass +12 Da	Methylene bridge	Formaldehyde contamination in solvents. Use fresh, high-quality DMF/DCM.
Low Yield (Internal)	N-O bond cleavage	The Fmoc deprotection was too harsh. Switch to Protocol B2 (Phthalimide) or reduce piperidine time.
Slow Ligation	pH mismatch	Oxime formation is acid-catalyzed. If at pH 7, you must use an aniline catalyst (100 mM).

Analytical Validation

• Chloranil Test: Standard Kaiser (Ninhydrin) tests do not reliably detect free aminooxy groups. Use the Chloranil test (acetaldehyde/chloranil) for qualitative monitoring of coupling completion.

• LC-MS: Aminooxy peptides are often more hydrophobic than their parent sequences. Expect a retention time shift.

References

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling.[4] Bioconjugate Chemistry, 19(12), 2543–2548.

• Decostaire, I. P., et al. (2006).[5] Controlling the Stability of the N-O Bond in Solid-Phase Synthesis of N-Oxy Peptides. Tetrahedron Letters, 47(40), 7057-7060.

• BenchChem. (2025).[1][3] A Comparative Guide to Cleavage Cocktails for Boc and Fmoc Solid-Phase Peptide Synthesis.

• Rashidian, M., et al. (2013). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. Bioconjugate Chemistry, 24(3), 333–342.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Synthesis of protease-resistant peptides using aminooxy analogs

Engineering Protease Resistance: Synthesis of -Aminooxy Peptides

Application Note & Protocol Guide

Abstract

Peptides offer high potency and selectivity but suffer from poor pharmacokinetic profiles due to rapid proteolytic degradation. The incorporation of

-aminooxy acids—where the -amine is replaced by an -aminooxy group ( )—creates a peptidomimetic backbone containing N-O bonds. This modification induces specific secondary structures (N-O turns) and renders the backbone resistant to enzymatic hydrolysis without abolishing side-chain recognition. This guide details the synthesis of Fmoc-protected -aminooxy monomers via the Mitsunobu reaction and their subsequent incorporation into peptides using Solid Phase Peptide Synthesis (SPPS).

Chemical Basis of Resistance

The resistance of aminooxy peptides to proteases stems from stereoelectronic alterations at the scissile bond.

• Geometric Distortion: The N-O bond length (1.45 Å) is longer than the C-N bond (1.47 Å) but introduces a rotational barrier that forces the backbone into a tight turn (often an N-O turn), preventing the extended conformation required for the active sites of serine proteases like trypsin.

• Electronic Deactivation: The adjacent oxygen atom reduces the electrophilicity of the carbonyl carbon, making it a poorer substrate for nucleophilic attack by the enzyme's catalytic triad.

The "Alpha Effect" in Synthesis

While the N-O bond confers stability, it introduces unique reactivity during synthesis. The aminooxy group exhibits the Alpha Effect : the adjacent lone pair on oxygen makes the nitrogen significantly more nucleophilic than a standard amine, despite having a lower pKa (~4-5 vs. ~8-9 for amines). This necessitates modified coupling protocols to prevent over-acylation.

Workflow Overview

Figure 1: General workflow for the production and validation of protease-resistant aminooxy peptides.

Protocol 1: Synthesis of Fmoc- -Aminooxy Acids

Commercially available

-aminooxy acids are limited. The gold standard for synthesis is the Mitsunobu reaction using N-hydroxyphthalimide.

Critical Insight (Stereochemistry): The Mitsunobu reaction proceeds via an

mechanism, resulting in inversion of configuration . To synthesize an L -aminooxy acid, you must start with a D -hydroxy acid ester.

Materials

• Starting Material: Chiral

  -hydroxy ester (e.g., Methyl D-lactate for L-Ala analog).

• Reagents: N-Hydroxyphthalimide (NHP), Triphenylphosphine (

  ), Diisopropyl azodicarboxylate (DIAD).

• Solvent: Anhydrous THF.

Step-by-Step Procedure

• Mitsunobu Coupling:

  • Dissolve D-hydroxy ester (1.0 eq),

    (1.2 eq), and NHP (1.2 eq) in anhydrous THF under .

  • Cool to 0°C. Dropwise add DIAD (1.2 eq).

  • Stir at room temperature for 12–16 hours.

  • Result: The hydroxyl group is replaced by the phthalimido-oxy group with inversion of stereochemistry.

• Phthalimide Deprotection:

  • Treat the intermediate with hydrazine hydrate (2.0 eq) in MeOH/DCM for 2 hours.

  • Filter the phthalhydrazide byproduct.

• Fmoc Protection:

  • Dissolve the free aminooxy ester in dioxane/water (1:1) with

    (2.0 eq).

  • Add Fmoc-OSu (1.1 eq) and stir for 4 hours.

  • Acidify and extract to obtain the Fmoc-

    -aminooxy ester.

• Hydrolysis:

  • Saponify the ester using LiOH in THF/Water to yield the final Fmoc-

    -aminooxy acid .

Protocol 2: Solid Phase Peptide Synthesis (SPPS)

Standard Fmoc SPPS protocols require modification when coupling to an aminooxy residue due to the high nucleophilicity (Alpha Effect) which can lead to bis-acylation.

Reagents

• Resin: Rink Amide or Wang Resin.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt.

• Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine/Collidine).

The Modified Cycle

Step	Operation	Reagents	Duration	Notes
1	Fmoc Deprotection	20% Piperidine in DMF	2 x 5 min	Standard. Aminooxy group is stable.[1]
2	Wash	DMF	5 x 1 min	Ensure complete base removal.
3	Coupling (Standard)	Fmoc-AA-OH (3 eq), HATU (3 eq), DIEA (6 eq)	45 min	Use for coupling aminooxy acid to amine.
4	Coupling (To Aminooxy)	Fmoc-AA-OH (3 eq), HATU (3 eq), Collidine (3 eq)	60 min	CRITICAL: Use weak base or no base to prevent over-acylation.
5	Capping	Acetic Anhydride / Pyridine	10 min	Caps unreacted nucleophiles.

Visualizing the Coupling Logic

Figure 2: Decision logic for coupling reagents based on the N-terminal functionality.

Validation: Proteolytic Stability Assay

Once synthesized, the resistance must be quantified against standard proteases.

Assay Protocol

• Preparation: Dissolve peptide (1 mM) in PBS (pH 7.4).

• Enzyme Addition: Add Trypsin or Chymotrypsin at an enzyme-to-substrate ratio of 1:100 (w/w).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot 50 µL at T=0, 1h, 4h, 8h, 24h. Quench immediately with 10% TFA.

• Analysis: Analyze via RP-HPLC (C18 column, 214 nm detection).

• Calculation: Plot % remaining peptide vs. time.

Expected Result:

• Native Peptide: <10% remaining after 4 hours.

• Aminooxy Analog: >90% remaining after 24 hours.[2]

Troubleshooting & Expert Tips

• Bis-Acylation: If Mass Spec shows [M + AminoAcid] peaks, you have over-acylated the aminooxy group.

  • Fix: Switch from DIEA to Collidine (weaker base) or perform the coupling with pre-activated symmetric anhydrides without base.

• Racemization: While less common in aminooxy coupling, activating the aminooxy acid (the carboxyl component) can lead to racemization if activation times are long.

  • Fix: Use HOAt as an additive to suppress racemization.

• Solubility: Aminooxy peptides can adopt different hydrogen-bonding networks, sometimes reducing solubility.

  • Fix: Incorporate PEG spacers or charged residues (Lys/Arg) if not interfering with biological activity.

References

• Yang, D., et al. (2006). "Synthesis and characterization of alpha-aminoxy peptides." Journal of the American Chemical Society. Link

• Arvidsson, P. I., et al. (2001). "On the synthesis of alpha-aminooxy acids and their incorporation into peptides." ChemBioChem. Link

• Cheguillaume, A., et al. (2006). "The alpha-aminooxy-peptide: A new peptidomimetic foldamer." Angewandte Chemie International Edition. Link

• Shin, I., et al. (2009). "Protease-resistant peptides: Design and synthesis." Organic Letters. Link

Sources

• 1. Lokey Lab Protocols: Fmoc [lokeylab.wikidot.com]
• 2. Mitsunobu Approach to the Synthesis of Optically Active α,α-Disubstituted Amino Acids [organic-chemistry.org]

Coupling conditions for 2-(Boc-aminooxy)butanoic acid in SPPS

Application Note: Optimization of Coupling Conditions for 2-(Boc-aminooxy)butanoic Acid in Solid-Phase Peptide Synthesis

Part 1: Executive Summary & Chemical Context

2-(Boc-aminooxy)butanoic acid represents a specialized class of peptidomimetic building blocks known as

-aminooxy acids. Unlike standard -amino acids where an amine is attached to the -carbon, this molecule features an aminooxy group ( ) linked to the chiral center via an ether bond.

Incorporating this residue into peptide backbones creates N-oxy amide linkages. These modifications are critical in drug development for generating "foldamers" (N-O turns) and enhancing proteolytic stability. However, the unique electronic properties of the aminooxy group requires distinct coupling protocols compared to standard Fmoc/Boc SPPS.

Key Chemical Challenges:

• The

  -Effect: The adjacent oxygen atom increases the nucleophilicity of the terminal amine ( ) after deprotection, making it more reactive than a standard primary amine.

• Acidity (pKa): The aminooxy group is significantly more acidic (pKa

  4–5 for the conjugate acid) compared to an N-terminal amine (pKa 8–9).[1] This alters the protonation state during coupling.

• Steric Hindrance: The ethyl side chain at position 2 adds steric bulk, requiring optimized activation to drive the reaction to completion.

Part 2: Materials & Reagents

Component	Recommended Reagent	Grade/Notes
Resin	Rink Amide MBHA or Wang Resin	0.4–0.6 mmol/g loading preferred to reduce steric crowding.
Activator	HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	Preferred for hindered couplings.
Alternative Activator	DIC / Oxyma Pure	Use if racemization is a suspected issue (though less risk with ether-linked -carbons).[2]
Base	DIEA (N,N-Diisopropylethylamine)	Must be fresh and amine-free.
Solvent	DMF (Dimethylformamide)	Anhydrous. NMP is a viable alternative for difficult sequences.
Deprotection	TFA (Trifluoroacetic Acid)	For Boc removal (if using Boc strategy) or final cleavage.[3]

Part 3: Experimental Protocols

Protocol A: Coupling 2-(Boc-aminooxy)butanoic acid TO the Resin/Peptide Chain

In this step, the molecule acts as the carboxylic acid (Electrophile).

Rationale: The ether linkage at the

-position prevents the formation of the oxazolone (azlactone) intermediate, which is the primary mechanism of racemization in standard amino acids. Therefore, powerful activation with HATU is safe and recommended to overcome the steric hindrance of the ethyl side chain.

• Resin Preparation: Swell resin in DMF for 20 minutes.

• Activation Cocktail (Prepare immediately before use):

  • AA: 2-(Boc-aminooxy)butanoic acid (3.0 equivalents relative to resin loading).

  • Activator: HATU (2.9 equivalents).

  • Base: DIEA (6.0 equivalents).

  • Solvent: DMF (Final concentration ~0.2 M).

• Coupling:

  • Add the activated solution to the resin.

  • Agitate at Room Temperature for 60–90 minutes .

  • Note: Microwave coupling (

    for 10 min) is permissible but generally unnecessary unless the sequence is aggregated.

• Washing: Drain and wash with DMF (

  min), DCM ( min), and DMF ( min).

• Monitoring: Perform a Chloranil Test . The Kaiser test is often unreliable for aminooxy derivatives or secondary amines. A negative result (no blue/green particles) indicates successful coupling.

Protocol B: Elongation – Coupling the NEXT Amino Acid

In this step, the N-terminal Boc group is removed, and the aminooxy group acts as the Nucleophile.

Rationale: Upon Boc removal, the revealed

group is a "super-nucleophile" due to the -effect. However, its lower basicity means it does not protonate as readily as amines. Do not use large excesses of base during the subsequent coupling, as this can lead to bis-acylation (over-reaction).

• Boc Deprotection:

  • Treat resin with 30% TFA in DCM (

    min). Note: If using Fmoc strategy for the rest of the peptide, this unit acts as a "stopper" or requires orthogonal protection (e.g., Fmoc-aminooxy).

  • Wash extensively with DCM (

    ) and DMF ( ).

  • Neutralization: Wash with 5% DIEA in DMF (

    min) to ensure the aminooxy group is in the free base form ( ).

• Coupling the Next Residue (Fmoc-AA-OH):

  • Activator: DIC / Oxyma Pure is preferred here to control reactivity.

  • Stoichiometry: 3 eq Fmoc-AA-OH, 3 eq DIC, 3 eq Oxyma.

  • Base: Avoid adding DIEA if possible. The aminooxy group is nucleophilic enough at neutral pH. If HATU is used, use only minimal base (2.0 eq DIEA).

• Reaction Time: Agitate for 45–60 minutes .

• Capping (Crucial):

  • Because the aminooxy group is highly reactive, any unreacted sites must be capped to prevent deletion sequences.

  • Use Acetic Anhydride/Pyridine/DMF (1:1:8) for 10 minutes.

Part 4: Visualization of the Workflow

The following diagram illustrates the specific decision logic for incorporating 2-(Boc-aminooxy)butanoic acid.

Figure 1: Optimized SPPS workflow for the insertion and elongation of 2-(Boc-aminooxy)butanoic acid. Note the distinct activation strategies for coupling the unit itself (Red) versus coupling the subsequent amino acid to it (Green).

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Coupling Yield (Step 1)	Steric hindrance from ethyl side chain.	Switch to HOAt instead of HOBt/Oxyma. Increase temperature to .
Bis-acylation (Step 2)	High nucleophilicity of .	Reduce coupling time. Use DIC/Oxyma without exogenous base.[4] Ensure incoming AA is not in large excess (>3 eq).
Racemization	Over-activation.	Although rare for ether-linked acids, avoid pre-activation times >5 mins. Use Collidine instead of DIEA.
Boc Removal Failure	Incomplete acidolysis.	Ensure scavengers (TIS/Water) are not used during the intermediate Boc removal if the peptide is still on resin; use simple TFA/DCM.

Part 6: References

• Yang, D., et al. (2002). "Synthesis and Characterization of N-Oxy Amide Peptides." Journal of the American Chemical Society. [Link]

  • Core reference for the synthesis and conformational properties of aminooxy acids.

• Shin, I., et al. (2000). "Conformational Studies of N-Oxy Amide Peptides." Journal of the American Chemical Society. [Link]

  • Establishes the structural basis for using these residues in peptidomimetics.

• Albericio, F., & Tulla-Puche, J. (2008). "The Use of Oxyma Pure in Peptide Synthesis." Organic Process Research & Development. [Link]

  • Validates the use of Oxyma as a superior additive for suppressing racemization in sensitive couplings.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. [Link]

  • Authoritative review on HATU/DIC mechanisms cited in the protocol.

Sources

• 1. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 2. bachem.com [bachem.com]
• 3. chempep.com [chempep.com]
• 4. scribd.com [scribd.com]

Bioconjugation techniques with alpha-aminooxy carboxylic acids

Application Note: High-Fidelity Bioconjugation Using Alpha-Aminooxy Carboxylic Acids

Executive Summary

This guide details the application of alpha-aminooxy carboxylic acids (

-AOCA) as superior heterobifunctional linkers for bioconjugation. Unlike traditional maleimide-thiol or NHS-amine chemistries, -AOCAs facilitate oxime ligation —a bioorthogonal reaction that couples an aminooxy group ( ) with an aldehyde or ketone.

The "alpha" designation refers to the oxygen atom directly adjacent to the nitrogen, which imparts the

-effect , significantly enhancing nucleophilicity compared to standard amines.[1] This results in a conjugate with exceptional hydrolytic stability, far exceeding that of hydrazones, making it the gold standard for long-circulating therapeutic constructs.

Mechanism of Action: The Oxime Ligation[2][3][4]

The core chemistry relies on the nucleophilic attack of the aminooxy nitrogen on an electrophilic carbonyl (aldehyde or ketone).[1][2]

Why it works:

• The

  -Effect: The lone pair on the oxygen atom destabilizes the lone pair on the nitrogen, raising the ground state energy and increasing reactivity.

• Stability: The resulting oxime bond (

  ) is thermodynamically stable and kinetically inert to hydrolysis at physiological pH (pH 7.4), unlike the susceptible hydrazone linkage ( ).

Catalysis is Critical: At neutral pH, the reaction is slow.[3] The addition of aniline or

-phenylenediamine (pPDA) creates a highly reactive Schiff base intermediate with the carbonyl, which the aminooxy group then attacks rapidly (transimination).[2]

Visualization: Aniline-Catalyzed Oxime Ligation

Caption: Aniline acts as a nucleophilic catalyst, forming a reactive Schiff base intermediate that accelerates oxime formation by up to 400-fold.

Comparative Data: Linker Stability

The choice of linker defines the pharmacokinetics of the conjugate. The table below highlights why

-AOCAs are preferred for in vivo applications.

Linker Type	Reactant Pair	Hydrolytic Stability ( at pH 7.4)	Acid Sensitivity (pH 5.0)	Recommended Use
Oxime	Aminooxy + Aldehyde	Very High (Weeks to Months)	Stable	ADCs, Long-term imaging
Hydrazone	Hydrazide + Aldehyde	Low (Hours to Days)	Labile (Cleavable)	Drug release in endosomes
Thiazolidine	1,2-Aminothiol + Aldehyde	Moderate	Reversible	N-terminal labeling

Data Source: Kalia, J., & Raines, R. T. (2008).[4] Hydrolytic stability of hydrazones and oximes.

Experimental Protocols

Phase 1: Synthesis of the Aminooxy-Ligand

Context: You must first attach the carboxylic acid end of the

-AOCA (e.g., Boc-Aminooxyacetic acid) to your drug or fluorophore.

Reagents:

• Boc-Aminooxyacetic acid (Boc-Aoa-OH)

• Amine-containing Payload (Drug/Dye)

• Coupling Agents: HATU, DIPEA

• Deprotection: TFA (Trifluoroacetic acid)

Workflow:

• Activation: Dissolve Boc-Aoa-OH (1.2 eq) in dry DMF. Add HATU (1.1 eq) and DIPEA (3 eq). Stir for 5 mins.

• Coupling: Add the Amine-Payload. Stir at RT for 2–4 hours. Monitor by LC-MS.

• Deprotection: Evaporate solvent. Treat residue with 50% TFA/DCM for 30 mins to remove the Boc group.

• Purification: Precipitate in cold ether or purify via semi-prep HPLC.

  • Result: A payload with a free, reactive

    handle.

Phase 2: Bioconjugation (The Ligation)

Context: Reacting the Aminooxy-Ligand with an aldehyde-tagged protein.[2][5]

Reagents:

• Buffer A: 100 mM NaOAc, pH 4.5 (Optimal for rate).

• Buffer B: 100 mM Phosphate, pH 7.0 (Use if protein is acid-sensitive).

• Catalyst: Aniline (standard) or

  -Phenylenediamine (pPDA - high efficiency).[6]

• Target: Protein with aldehyde handle (e.g., via N-terminal oxidation or formylglycine tag).[7][8][9]

Step-by-Step Protocol:

• Buffer Exchange: Buffer exchange the aldehyde-protein into Buffer A (pH 4.5).

  • Note: If the protein precipitates at pH 4.5, use Buffer B (pH 7.0) but increase catalyst concentration.

• Catalyst Addition: Add Aniline to a final concentration of 10–100 mM .

  • Expert Tip: For neutral pH conjugations, use 10 mM pPDA instead of aniline for superior kinetics.[10]

• Ligand Addition: Add the Aminooxy-Ligand (from Phase 1) at 5–20 molar excess relative to the protein.

  • Why? Excess ligand drives the equilibrium forward; unreacted ligand is easily removed later.

• Incubation: Incubate at 25°C for 2–16 hours.

  • Checkpoint: Monitor conversion via SDS-PAGE (shift in MW) or ESI-MS.

• Quenching & Purification:

  • Remove excess small molecules (catalyst, ligand) using a Desalting Column (e.g., PD-10 or Zeba Spin) equilibrated in PBS.

  • Dialysis is effective but slower.

Visualization: Experimental Workflow

Caption: Integrated workflow for generating stable oxime conjugates starting from raw chemical building blocks.

Troubleshooting & Optimization

• Problem: Protein precipitation during reaction.

  • Cause: The pH (4.[2]5) is near the pI of the protein, or the hydrophobic ligand is destabilizing the protein.

  • Solution: Switch to pH 7.0 and use pPDA (10 mM) as the catalyst. Add 5-10% glycerol to the buffer.

• Problem: Incomplete labeling (<50%).

  • Cause: Steric hindrance at the aldehyde site or insufficient catalyst.

  • Solution: Increase catalyst to 100 mM. If using a ketone (less reactive than aldehyde), increase incubation time to 24h and temperature to 37°C if protein stability permits.

• Problem: "Double" peaks in Mass Spec.

  • Cause: Oximes can exist as E and Z isomers.

  • Insight: This is chemically normal and usually does not affect biological potency.

References

• Dirksen, A., & Dawson, P. E. (2008). Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling.[11][12] Bioconjugate Chemistry.

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes.[4] Angewandte Chemie International Edition.

• Rashidian, M., et al. (2013). Chemoenzymatic generation of site-specific antibody–drug conjugates. Journal of the American Chemical Society.[3][12]

• Agten, S. M., et al. (2016). Oxime ligation: a robust tool for the preparation of peptide-drug conjugates. Bioconjugate Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biotium.com [biotium.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. Site-specific chemical modification of recombinant proteins produced in mammalian cells by using the genetically encoded aldehyde tag - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. semanticscholar.org [semanticscholar.org]

Designing N-O turn secondary structures in peptides

Application Note: Engineering Conformational Constraints—Design and Synthesis of N-O Turn Peptidomimetics

-Aminoxy Peptides and N-O Turn Secondary Structures

Abstract

The incorporation of non-natural amino acid backbones to induce specific secondary structures is a cornerstone of modern peptidomimetic drug design.[1] Among these,

-aminoxy acids (molecules containing an N–O–C linkage in the backbone) offer a unique ability to form highly stable, predictable turns known as N-O turns . Unlike native -turns (10-membered rings) or -turns (7-membered rings), the N-O turn is characterized by a robust 8-membered intramolecular hydrogen bond . This application note provides a comprehensive guide to designing, synthesizing, and validating N-O turn structures, focusing on the "Yang Dan" class of aminoxy peptidomimetics.

Part 1: Structural Basis of the N-O Turn

The 8-Membered Ring Constraint

In native peptides, the amide bond (

) is planar. In -aminoxy peptides, the insertion of an oxygen atom between the nitrogen and the -carbon ( ) introduces unique stereoelectronic effects.

• The Anomeric Effect: The lone pair repulsion between the nitrogen and oxygen atoms restricts rotation around the N–O bond, creating a rigid local geometry.

• Dipole Minimization: The dipoles of the N–O bond and the adjacent C=O bond align to minimize energy, pre-organizing the backbone.

This pre-organization facilitates a specific intramolecular hydrogen bond between the carbonyl oxygen of residue (

) and the amide proton of residue ( ). This forms a stable 8-membered ring , termed the N-O turn .

Secondary Structure Prediction

• Single Incorporation: A single

  -aminoxy residue acts as a reverse turn inducer, often mimicking the geometry of a -turn but with greater proteolytic stability.

• Consecutive Incorporation: Homochiral

  -aminoxy peptides fold into a 1.8 -helix (1.8 residues per turn, 8-membered H-bond ring), a structure distinct from the native -helix (3.6 residues, 13-membered ring).

Part 2: Experimental Protocols

Protocol A: Synthesis of -Aminoxy Acid Monomers

Rationale: Commercially available aminoxy acids are limited. High-purity monomers must be synthesized via the phthalimide route to prevent over-alkylation of the nitrogen.

Reagents:

• -Bromo carboxylic acids (chiral starting material determines product chirality with inversion).
• -Hydroxyphthalimide (NHP).

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or TEA.

• Hydrazine hydrate.

Step-by-Step Workflow:

• Displacement Reaction:

  • Dissolve

    -bromo acid (1.0 eq) and -hydroxyphthalimide (1.1 eq) in acetonitrile.

  • Add TEA (2.2 eq) dropwise at

    .

  • Stir at room temperature (RT) for 12–24 hours.

  • Mechanism:[2]

    displacement of the bromide by the N-oxide anion. Note: Configuration is inverted (e.g., L-bromo acid yields D-aminoxy precursor).

• Workup:

  • Acidify with 1N HCl, extract with EtOAc. The product is the

    -phthaloyl- -aminoxy acid.

• Deprotection (Hydrazinolysis):

  • Dissolve the phthalimide-protected intermediate in MeOH.

  • Add Hydrazine hydrate (3.0 eq). Reflux for 1 hour or stir at RT for 12 hours.

  • Observation: A white precipitate (phthalhydrazide) will form.

• Purification:

  • Filter off the precipitate.

  • Concentrate filtrate. Recrystallize from EtOH/Water to obtain the free

    -aminoxy acid ( ).

Protocol B: Solid-Phase Peptide Synthesis (SPPS) of N-O Peptides

Rationale: The aminoxy group (

) is a "super-nucleophile" due to the -effect, but the resulting hydroxamate linkage is sensitive to base. Standard Fmoc protocols require modification.

Resin: Rink Amide resin (for C-terminal amides) or 2-Chlorotrityl chloride resin (for C-terminal acids).

Coupling Cycle:

• Fmoc-Protection (Optional): If stepwise control is needed, protect the free aminoxy acid with Fmoc-OSu before loading. However, direct coupling of the free aminoxy acid to the resin-bound peptide is often more efficient.

• Coupling Reagents:

  • Activator: DIC (Diisopropylcarbodiimide) / HOAt (1-Hydroxy-7-azabenzotriazole).

  • Avoid: HBTU/HATU with excess base for long periods, as this can lead to over-acylation of the hydroxamate nitrogen.

• Procedure:

  • Pre-activate the Fmoc-amino acid (or Fmoc-aminoxy acid) (3 eq) with DIC (3 eq) and HOAt (3 eq) in DMF for 5 mins.

  • Add to the resin-bound free amine (or aminoxy group).

  • Shake for 2–4 hours (aminoxy coupling is slower than amine coupling).

• Deprotection:

  • 20% Piperidine in DMF (Standard Fmoc removal).

  • Note: The N-O bond is stable to piperidine.

Protocol C: Structural Validation via NMR

Rationale: X-ray crystallography is ideal but difficult. Solution-state NMR is the standard for validating the N-O turn via hydrogen bonding metrics.

Experiment: DMSO-

Titration / Temperature Coefficient.

• Sample Prep: Dissolve peptide (2–5 mM) in

  (non-polar baseline).

• Titration: Gradually add DMSO-

  (a strong H-bond acceptor).

• Measurement: Record 1H-NMR at each step.

• Analysis:

  • Solvent Exposed Protons: Chemical shift (

    ) moves downfield rapidly as DMSO forms H-bonds with them.

  • H-Bonded Protons (Turn): Chemical shift remains relatively constant (

    ppm/vol%) because they are "locked" in the intramolecular 8-membered ring.

• Temperature Coefficient:

  • Measure

    from 298K to 323K in 5K increments.

  • Criterion: A coefficient (

    ) indicates a stable, intramolecularly hydrogen-bonded amide proton.

Part 3: Data Visualization

Figure 1: Structural Logic of N-O Peptidomimetics

Caption: Comparison of native peptide instability versus the rigidified N-O turn structure, leading to enhanced drug properties.

Figure 2: Synthesis Workflow for Aminoxy Peptides

Caption: Step-by-step protocol for synthesizing aminoxy monomers and assembling them via SPPS.

Part 4: Summary of Key Parameters

Parameter	Native -Turn	N-O Turn ( -Aminoxy)	Significance
H-Bond Ring Size	10-membered	8-membered	Tighter turn, higher rigidity.
H-Bond Donor	Amide NH ( )	Amide NH ( )	Local constraint stabilizes the fold.
Residues per Turn	~4	1.8	Forms a 1.8 helix if repeated.
Proteolytic Stability	Low ( mins)	High ( 24h)	N-O bond is not recognized by proteases.
Key NMR Signal		Low	Confirms solvent shielding of NH.

References

• Yang, D. et al. (1999). "Novel Turns and Helices in Peptides of Chiral

  -Aminoxy Acids." Journal of the American Chemical Society.[3]

• Yang, D. et al. (2002).[4] "

  -Aminoxy Acids: A New Building Block for Turns and Helices."[4] Journal of the American Chemical Society.[3]

• Shin, I. et al. (2000). "Conformational properties of N-aminoxy peptides." Journal of the American Chemical Society.[3]

• Horne, W. S. & Gellman, S. H. (2008). "Foldamers with heterogeneous backbones." Accounts of Chemical Research.

• Wu, Y. D. et al. (2000).

  -Aminoxy Peptides." Journal of the American Chemical Society.[3]

Sources

• 1. Conformational Preferences and Antiproliferative Activity of Peptidomimetics Containing Methyl 1′-Aminoferrocene-1-carboxylate and Turn-Forming Homo- and Heterochiral Pro-Ala Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Orthogonal Protection Strategies for Aminooxy Acid Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aminooxy group (-ONH₂) is a powerful functional handle in chemical biology and drug development, prized for its ability to undergo chemoselective ligation with aldehydes and ketones to form stable oxime bonds.[1][2] This bioorthogonal reaction proceeds under mild, aqueous conditions, making it ideal for the modification of sensitive biomolecules such as peptides, proteins, and carbohydrates.[3] However, the high nucleophilicity of the aminooxy moiety necessitates its protection during multi-step syntheses, particularly in solid-phase peptide synthesis (SPPS).[2][4]

Orthogonal protection strategies are therefore essential for the successful incorporation of aminooxy-functionalized amino acids into complex molecular architectures. An orthogonal protecting group is one that can be removed under specific conditions that do not affect other protecting groups present in the molecule.[5][6] This guide provides a comprehensive overview of common protecting groups for aminooxy residues, their cleavage conditions, and detailed protocols for their application in peptide synthesis and bioconjugation.

Core Concepts: The Need for Orthogonality

In peptide synthesis, two main strategies are employed: Boc/Bzl and Fmoc/tBu.[5][7] The choice of protecting group for the aminooxy functionality must be compatible with the chosen strategy. For instance, in Fmoc-based SPPS, the α-amino group is protected by the base-labile Fmoc group, while side-chain protecting groups are typically acid-labile (e.g., tBu, Boc, Trt).[8][] Therefore, an ideal aminooxy protecting group for Fmoc SPPS should be stable to the basic conditions used for Fmoc removal (e.g., piperidine in DMF) and the acidic conditions used for final cleavage from the resin and side-chain deprotection (e.g., trifluoroacetic acid).[10][11]

Key Protecting Groups for Aminooxy Residues

Several protecting groups have been developed for the aminooxy functionality, each with its own unique cleavage conditions, offering chemists a versatile toolbox for complex synthetic challenges.

tert-Butoxycarbonyl (Boc) Group

The Boc group is one of the most widely used protecting groups for amines and, by extension, aminooxy groups.[1][12] It is highly stable under a variety of conditions but is readily cleaved under acidic conditions.[13]

• Stability: Stable to basic conditions, including piperidine used for Fmoc deprotection in SPPS.[1]

• Cleavage: Typically removed with strong acids such as trifluoroacetic acid (TFA), often in the presence of scavengers like triisopropylsilane (TIS) to prevent side reactions from the released tert-butyl cation.[1][12] The N-O bond of the aminooxy group is generally stable to these acidic conditions.[1]

Table 1: Common Cleavage Conditions for Boc-protected Aminooxy Groups

Reagent	Concentration	Temperature	Time	Yield	Reference
Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	50%	Room Temp.	30 min	~90%	[1]
4M HCl in Dioxane	4M	Room Temp.	30 min - 4 h	High (substrate dependent)	[1]

9-Fluorenylmethoxycarbonyl (Fmoc) Group

While more commonly used for α-amino group protection, the Fmoc group can also be employed to protect the aminooxy moiety.[2][10] Its key feature is its lability to basic conditions.[8]

• Stability: Stable to acidic conditions.[8]

• Cleavage: Removed by treatment with a secondary amine, most commonly 20% piperidine in DMF.[8][10] This allows for selective deprotection of the aminooxy group on-resin in an Fmoc-based SPPS, enabling side-chain modification before final cleavage.

Trityl (Trt) and Methoxytrityl (Mtt) Groups

The Trt and Mtt groups are acid-labile protecting groups that offer an additional level of orthogonality.[14] The Mtt group is significantly more acid-labile than the Trt group, and both are more labile than the Boc group.[15]

• Stability: Stable to the basic conditions of Fmoc deprotection.[14]

• Cleavage: Mtt can be selectively removed with dilute solutions of TFA (e.g., 1% in DCM), leaving Boc and other acid-labile groups intact.[15] This is particularly useful for on-resin side-chain manipulations.[14]

Visualization of Orthogonal Protection Strategies

The following diagram illustrates the concept of orthogonal protection in the context of Fmoc-based solid-phase peptide synthesis (SPPS) incorporating an aminooxy acid.

Caption: Workflow for SPPS with an orthogonally protected aminooxy acid.

Experimental Protocols

Protocol 1: Incorporation of Boc-protected Aminooxyacetic Acid (Boc-Aoa-OH) in Fmoc-SPPS

This protocol describes the manual coupling of Boc-Aoa-OH to the N-terminus of a peptide chain on a solid support.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-aminooxyacetic acid (Boc-Aoa-OH)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or OxymaPure®

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• 20% (v/v) piperidine in DMF

• Kaiser test reagents

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with fresh reagent for 15 minutes to ensure complete removal of the N-terminal Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min), followed by DMF (3 x 1 min).

• Kaiser Test: Perform a Kaiser test to confirm the presence of a free primary amine. A positive result is indicated by a deep blue color.

• Coupling Activation: In a separate vessel, dissolve Boc-Aoa-OH (3 equivalents relative to resin loading) and HOBt or OxymaPure® (3 equivalents) in a minimal amount of DMF. Add DIC (3 equivalents) and pre-activate for 5-10 minutes at room temperature. Note: Avoid the use of base-containing activation mixtures, as this can lead to over-acylation of the aminooxy nitrogen.[16]

• Coupling Reaction: Add the activated Boc-Aoa-OH solution to the resin and agitate at room temperature for 2-4 hours.

• Washing: Wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min).

• Kaiser Test: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow/colorless) indicates a complete reaction. If the test is positive, repeat the coupling step.

Protocol 2: On-Resin Deprotection of Boc-Aminooxy Group

This protocol allows for the selective deprotection of the aminooxy group while the peptide remains attached to the resin.

Materials:

• Peptide-resin with a Boc-protected aminooxy group

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (as a scavenger)

• Diisopropylethylamine (DIPEA) or pyridine in DMF (for neutralization)

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes.

• Deprotection Cocktail: Prepare a deprotection cocktail of 50% TFA and 2.5% TIS in DCM.

• Deprotection Reaction: Treat the resin with the deprotection cocktail for 30 minutes at room temperature with gentle agitation.

• Washing: Drain the resin and wash thoroughly with DCM (5 x 1 min).

• Neutralization: Neutralize the resin by washing with 10% DIPEA in DMF (3 x 2 min) or 2% pyridine in DMF, followed by extensive washing with DMF (5 x 1 min) and DCM (3 x 1 min).

• Confirmation: The resin now possesses a free aminooxy group and is ready for on-resin ligation.

Protocol 3: Global Deprotection and Cleavage from Resin

This protocol describes the final step of cleaving the peptide from the resin and removing all acid-labile side-chain protecting groups, including the Boc-protected aminooxy group.[16]

Materials:

• Dried peptide-resin

• TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS)

• Cold diethyl ether

Procedure:

• Cleavage: Treat the dried peptide-resin with the TFA cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding the filtrate to a large volume of cold diethyl ether.

• Pelleting: Centrifuge the mixture to pellet the peptide and decant the ether.

• Washing: Wash the peptide pellet with cold diethyl ether two more times.

• Drying: Dry the crude peptide under vacuum.

• Purification: Purify the peptide containing the free aminooxy group by reverse-phase HPLC.

Visualization of the Oxime Ligation Workflow

The following diagram illustrates the overall workflow from a protected aminooxy-containing peptide to a final bioconjugate.

Caption: General workflow for oxime ligation.

Troubleshooting and Key Considerations

• Over-acylation: During the coupling of Boc-Aoa-OH, the aminooxy nitrogen can be acylated, leading to undesired byproducts. This can be minimized by avoiding the use of base in the activation step and using carbodiimide-based coupling reagents.[16]

• Scavengers: When using TFA for deprotection, the inclusion of scavengers like TIS is crucial to prevent the tert-butyl cation from alkylating sensitive residues such as tryptophan and methionine.[1]

• Stability of the Oxime Bond: The resulting oxime bond is stable under most physiological conditions, but its stability can be influenced by the structure of the aldehyde or ketone used for ligation.[2][3]

• Storage of Aminooxy Peptides: Peptides with a free aminooxy group are highly reactive towards aldehydes and ketones, including common laboratory solvents like acetone. Therefore, they should be handled and stored with care to avoid unwanted reactions.[2]

Conclusion

The strategic use of orthogonal protecting groups for aminooxy acid residues is a cornerstone of modern bioconjugation and peptide chemistry. By carefully selecting a protection strategy that is compatible with the overall synthetic plan, researchers can successfully incorporate this versatile functional group into complex molecules. The protocols and considerations outlined in this guide provide a solid foundation for the application of these techniques in the development of novel therapeutics, diagnostics, and research tools.

References

• Palomo, J. M. (2008). Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies. Tetrahedron Letters, 49(29-30), 4616-4619. Available at: [Link]

• A Versatile Set of Aminooxy Amino Acids for the Synthesis of Neoglycopeptides. Journal of Organic Chemistry. Available at: [Link]

• Hansen, P. R., et al. (2007). Protected Aminooxyprolines for Expedited Library Synthesis: Application to Tsg101-Directed Proline-Oxime Containing Peptides. Journal of Organic Chemistry, 72(15), 5649-5659. Available at: [Link]

• Reja, R., et al. (2014). General Chemoselective and Redox-Responsive Ligation and Release Strategy. Bioconjugate Chemistry, 25(4), 795-804. Available at: [Link]

• Rose, K. (1994). Carbopeptides: chemoselective ligation of peptide aldehydes to an aminooxy-functionalized D-galactose template. Journal of the American Chemical Society, 116(1), 30-33. Available at: [Link]

• Hering, A., Emidio, N. B., & Muttenthaler, M. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9133-9136. Available at: [Link]

• A Chemoselective Method for Site-Specific Immobilization of Peptides via Aminooxy Group. Bioconjugate Chemistry. Available at: [Link]

• Grandjean, C., et al. (2007). Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. Journal of Organic Chemistry, 72(19), 7117-7124. Available at: [Link]

• Synthesis of neoglycopeptides by chemoselective reaction of carbohydrates with peptides containing a novel N′-methyl-aminooxy amino acid. ResearchGate. Available at: [Link]

• Boc Protecting Group for Amines - Chemistry Steps. Available at: [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Available at: [Link]

• Synthesis of aminooxy and N-alkylaminooxy amines for use in bioconjugation. PubMed. Available at: [Link]

• Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid. ACS Publications. Available at: [Link]

• Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid. PubMed. Available at: [Link]

• Amino acid and peptide bioconjugates. The Royal Society of Chemistry. Available at: [Link]

• Loffet, A., et al. (1998). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Tetrahedron Letters, 39(40), 7311-7314. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. Various Sources.

• N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. Frontiers in Chemistry. Available at: [Link]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. RSC Publishing. Available at: [Link]

• Protecting Groups in Peptide Synthesis. Springer Nature Experiments. Available at: [Link]

• Fmoc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Fluorenylmethyloxycarbonyl protecting group. Wikipedia. Available at: [Link]

• Isidro-Llobet, A., et al. (2007). p-Nitrobenzyloxycarbonyl (pNZ) as a Temporary Nα-Protecting Group in Orthogonal Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry, 2007(21), 3461-3468. Available at: [Link]

• Cleavage time (t ½ ) for various protecting groups and cleavage conditions a. ResearchGate. Available at: [Link]

• Amino acid-protecting groups. ResearchGate. Available at: [Link]

• Thermal Cleavage of the Fmoc Protection Group. CHIMIA. Available at: [Link]

• How can you orthogonally protect two peptides so they can be crosslinked via Peptide Bond? ResearchGate. Available at: [Link]

• Aminooxy reagents for synthesis and analysis : expanding the role of oximation. SciSpace. Available at: [Link]

• Amino acid-protecting groups. PubMed. Available at: [Link]

• Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. ACS Omega. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 3. Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. chempep.com [chempep.com]
• 10. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 14. Protected Aminooxyprolines for Expedited Library Synthesis: Application to Tsg101-Directed Proline-Oxime Containing Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. peptide.com [peptide.com]
• 16. Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Coupling Efficiency of Sterically Hindered Aminooxy Acids

Welcome to the Technical Support Center dedicated to overcoming the challenges associated with the coupling of sterically hindered aminooxy acids. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in achieving efficient oxime ligation with bulky or sterically demanding aminooxy-containing molecules. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to enhance your experimental success.

Troubleshooting Guide: Addressing Common Issues in Hindered Aminooxy Coupling

This section is structured in a question-and-answer format to directly address specific problems you may be facing in the laboratory.

Issue 1: Low to No Yield in Oxime Ligation

Question: I am attempting to couple a sterically hindered aminooxy acid to an aldehyde or ketone-containing molecule, but I am observing very low or no product formation. What are the likely causes and how can I resolve this?

Answer:

Low or no yield in oxime ligation with sterically hindered aminooxy acids is a common challenge that can typically be attributed to several factors. The primary culprit is the steric bulk around the aminooxy group, which impedes its nucleophilic attack on the carbonyl carbon.

Potential Causes & Recommended Solutions:

Potential Cause	Scientific Rationale	Recommended Solution & Protocol
Insufficient Catalyst Potency or Concentration	At neutral or near-neutral pH, the uncatalyzed oxime ligation is often slow. While aniline is a commonly used catalyst, it may be insufficient for overcoming significant steric barriers.[1][2] More potent catalysts or higher concentrations can accelerate the reaction by forming a more reactive intermediate with the carbonyl compound.[3]	Solution: Switch to a more potent catalyst such as m-phenylenediamine (mPDA) or p-phenylenediamine (pPDA), which have been shown to be more efficient than aniline.[1][4] Increase the catalyst concentration, for example, from 10 mM to 50-100 mM.[5][6]
Suboptimal pH	The rate of oxime ligation is highly pH-dependent.[5][7] The ideal pH is a balance between protonating the carbonyl group to increase its electrophilicity and maintaining the aminooxy group in its non-protonated, nucleophilic state.[8] For sterically hindered substrates, this balance is even more critical.	Solution: Empirically test a range of pH values, typically between 4.5 and 6.5. Start with a pH of around 5.0-5.5. While a slightly acidic pH is generally optimal for the uncatalyzed reaction, the ideal pH may vary with the specific substrates and catalyst used.[5]
Inadequate Reaction Time or Temperature	Steric hindrance significantly slows down the reaction kinetics.[9][10] Your standard reaction time may be insufficient for the coupling to proceed to completion.	Solution: Increase the reaction time significantly, for instance, from a few hours to 24-48 hours. Gentle heating (e.g., 37-50°C) can also help overcome the activation energy barrier, but this should be done cautiously to avoid degradation of sensitive biomolecules.
Low Reactant Concentration	Oxime ligation is a bimolecular reaction, and its rate is dependent on the concentration of both the aminooxy and carbonyl reactants.[7]	Solution: If possible, increase the concentration of one or both reactants. If solubility is a limiting factor, consider using a co-solvent like DMSO or DMF to increase the effective concentration of the reactants.[4]

Issue 2: Slow Reaction Rate

Question: My coupling reaction with a hindered aminooxy acid is proceeding, but it is extremely slow. How can I accelerate the reaction?

Answer:

A slow reaction rate is a direct consequence of the steric hindrance. The bulky substituents on your aminooxy acid are likely creating a high activation energy barrier for the reaction.

Strategies to Enhance Reaction Rate:

Strategy	Mechanism of Action	Practical Recommendations
Optimize Catalyst	More potent catalysts, such as p-phenylenediamine, can increase the rate of protein PEGylation up to 120-fold compared to an uncatalyzed reaction at pH 7.[6] These catalysts function by forming a highly reactive Schiff base intermediate with the carbonyl partner, which is then more susceptible to attack by the hindered aminooxy group.[3]	Recommendation: Screen different catalysts, including aniline, m-phenylenediamine, and p-phenylenediamine, to identify the most effective one for your specific substrates.[1]
Adjust pH	Moving from a neutral pH to a slightly acidic pH (e.g., 4.5) can increase the reaction rate by several hundred-fold, even with a catalyst like aniline.[5]	Recommendation: Perform small-scale trial reactions at different pH values (e.g., 4.5, 5.5, 6.5) to determine the optimal condition for your system.
Increase Temperature	Increasing the temperature provides more kinetic energy to the reacting molecules, helping them to overcome the activation energy barrier imposed by steric hindrance.	Recommendation: Cautiously increase the reaction temperature in increments of 5-10°C, monitoring the stability of your reactants.
Microwave-Assisted Synthesis	Microwave irradiation can dramatically reduce reaction times by efficiently heating the reaction mixture and overcoming activation energy barriers.[9] This can be particularly effective for sluggish, sterically hindered reactions.	Recommendation: If available, utilize a laboratory microwave reactor. Start with short irradiation times and low temperatures to avoid degradation.

Visualizing the Process

The Oxime Ligation Mechanism

Caption: The general mechanism of oxime ligation.

Troubleshooting Workflow for Hindered Aminooxy Coupling

Caption: A stepwise approach to troubleshooting difficult couplings.

Frequently Asked Questions (FAQs)

Q1: Why are sterically hindered aminooxy acids so challenging to couple compared to their less hindered counterparts?

A1: The primary reason lies in sterics. The bulky chemical groups near the aminooxy functionality physically obstruct the approach of the nucleophilic nitrogen to the electrophilic carbonyl carbon of the reaction partner.[10] This increases the activation energy of the reaction, leading to significantly slower reaction rates and, in some cases, preventing the reaction from occurring to a significant extent under standard conditions.

Q2: Are aldehydes or ketones preferred for coupling with sterically hindered aminooxy acids?

A2: Aldehydes are generally more reactive than ketones in oxime ligation, primarily due to less steric hindrance around the carbonyl carbon.[7] For a sterically demanding aminooxy acid, it is highly advisable to use an aldehyde coupling partner if possible, as the combination of two sterically hindered reactants (a bulky aminooxy acid and a ketone) will be particularly challenging to couple.

Q3: Can I use the same coupling reagents for hindered aminooxy acids as I would for hindered amino acids in peptide synthesis (e.g., HATU, HBTU)?

A3: No, the chemistry is fundamentally different. Reagents like HATU and HBTU are activating agents for carboxylic acids to facilitate amide bond formation. Oxime ligation is a condensation reaction between an aminooxy group and a carbonyl group and does not involve carboxylic acid activation. The appropriate additives for oxime ligation are nucleophilic catalysts like aniline and its derivatives.[2][3]

Q4: My aminooxy acid is precious. How can I optimize the reaction without consuming a large amount of material?

A4: You can perform a series of small-scale analytical reactions in parallel. For example, set up reactions in microcentrifuge tubes or a 96-well plate, varying one parameter at a time (e.g., different catalysts, different pH values, different temperatures). You can monitor the progress of these small-scale reactions by an appropriate analytical technique, such as LC-MS or HPLC, to identify the optimal conditions before scaling up the reaction.

Q5: Are there any alternative coupling strategies if I cannot get the oxime ligation to work with my highly hindered aminooxy acid?

A5: While oxime ligation is a powerful bioorthogonal reaction, if extreme steric hindrance prevents its success, you may need to consider alternative bioconjugation strategies. The choice of an alternative method will depend on the functional groups available on your molecules of interest. Some potential alternatives include strain-promoted alkyne-azide cycloaddition (SPAAC), inverse-electron-demand Diels-Alder reactions, or reductive amination.[11] Each of these has its own set of requirements and potential challenges.

Experimental Protocols

Protocol 1: General Procedure for Catalyzed Oxime Ligation with a Sterically Hindered Aminooxy Acid

This protocol provides a starting point for the conjugation of a sterically hindered aminooxy acid to an aldehyde-containing molecule.

• Preparation of Reagents:

  • Dissolve the sterically hindered aminooxy acid in an appropriate buffer (e.g., 100 mM sodium phosphate, pH 6.0).

  • Dissolve the aldehyde-containing molecule in the same buffer. If solubility is an issue, a minimal amount of a compatible organic co-solvent (e.g., DMSO, DMF) can be used.

  • Prepare a fresh stock solution of the catalyst (e.g., 1 M m-phenylenediamine in the reaction buffer).

• Reaction Setup:

  • In a microcentrifuge tube, combine the aldehyde-containing molecule (1 equivalent) and the sterically hindered aminooxy acid (1.5-2 equivalents).

  • Add the catalyst stock solution to achieve a final concentration of 50-100 mM.

  • Adjust the final volume with the reaction buffer.

• Reaction and Monitoring:

  • Incubate the reaction mixture at room temperature or 37°C with gentle shaking.

  • Monitor the reaction progress at various time points (e.g., 2, 8, 24, and 48 hours) by LC-MS or HPLC.

• Purification:

  • Once the reaction has reached completion or a satisfactory conversion, purify the product using an appropriate chromatographic method, such as reverse-phase HPLC or size-exclusion chromatography.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Dirksen, A., & Dawson, P. E. (2008).
• Benchchem. (n.d.). Technical Support Center: Optimizing Coupling Efficiency for Sterically Hindered Amino Acids.
• Benchchem. (n.d.). The Mechanism of Oxime Ligation with Aminooxy Linkers: An In-depth Technical Guide.
• Krasavin, M. (2017). Metal-Involving Synthesis and Reactions of Oximes.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Sterically Hindered Ketoximes.
• Dandapat, A. (n.d.). Bifunctional Reagents for Oxime Ligation.
• Rashidian, M., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. u:scholar.
• Dirksen, A., & Dawson, P. E. (n.d.).
• Klier, L., et al. (n.d.). N–N Bond-Forming Cyclization for the One-Pot Synthesis of N-Aryl[3,4-d]pyrazolopyrimidines. NIH.
• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. PubMed.
• Heaney, F. (2017). Steric control of reactivity: formation of oximes, benzodiazepinone N-oxides and isoxazoloquinolinones. MURAL - Maynooth University Research Archive Library.
• Benchchem. (n.d.).
• Benchchem. (n.d.).
• Kumar, P., et al. (2022). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids.
• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Kölmel, D. K., & Kool, E. T. (n.d.).
• ResearchGate. (2025).
• Hayashi, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α.
• Rashidian, M., et al. (n.d.).
• Nielsen, D. S., & Jensen, K. J. (n.d.). Chemical Conjugation to Less Targeted Proteinogenic Amino Acids. PMC.
• Tokyo Chemical Industry. (n.d.).
• Biondi, L., et al. (2017).
• ChemRxiv. (n.d.).
• Wu, C., et al. (2020). Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions.
• Benchchem. (n.d.). The Core Principles of Oxime Ligation: An In-depth Technical Guide for Researchers and Drug Development Professionals.

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reducing side reactions in oxime bond formation

Status: Operational | Tier: Level 3 Engineering | Topic: Side Reaction Mitigation

Welcome to the Oxime Ligation Support Center.

You are likely here because your bioconjugation yield is low, your LC-MS spectrum is messy, or your kinetics are glacial. Oxime ligation (the reaction of an aminooxy group with an aldehyde/ketone) is often sold as "click chemistry," but in practice, it is a reversible equilibrium governed strictly by pH and catalysis.

This guide is not a textbook; it is a troubleshooting system designed to isolate and eliminate side reactions.

Part 1: Diagnostic Triage

Before changing reagents, identify your failure mode.

Figure 1: Diagnostic logic flow for oxime ligation failures. Use this to navigate to the relevant section below.

Part 2: Deep Dive Solutions

Issue 1: The "Aniline Trap" & Catalyst Adducts

Symptom: Your LC-MS shows a peak corresponding to [Product + 93 Da] (if using aniline) or [Product + 108 Da] (if using p-phenylenediamine).

The Mechanism: Aniline is not just a bystander; it is a nucleophilic catalyst.[1][2][3][4][5] It reacts with the aldehyde/ketone to form a Schiff base intermediate .[1] This intermediate is more electrophilic than the original carbonyl, facilitating the attack by the aminooxy group (Transimination).[1]

• The Side Reaction: If the aminooxy group is sterically hindered or low in concentration, the aniline Schiff base can persist or be reduced (if a reducing agent like NaCNBH3 is added too early), permanently modifying your protein.

Figure 2: The Aniline Catalysis Cycle. The danger zone is the Schiff Base Intermediate, which can become a permanent adduct if not managed.

Corrective Protocol:

• Order of Addition: Never add the reducing agent (e.g., NaCNBH3) until after the oxime formation is complete. Reduction will permanently lock the aniline onto your protein.

• Concentration: Aniline requires high concentrations (10–100 mM) to be effective, but this increases adduct risk.

• Upgrade the Catalyst: Switch to m-phenylenediamine (mPDA) .

  • Why? mPDA is more nucleophilic and water-soluble than aniline.[6] It drives the reaction faster, reducing the time the unstable intermediate exists [1].

Issue 2: The "Acetone Ghost" (+56 Da)

Symptom: A persistent +56 Da adduct on your aminooxy-containing peptide/protein. The Cause: Aminooxy groups are "alpha-effect" nucleophiles—they are hyper-reactive. If you washed your glassware with acetone, trace amounts remain.[7] The aminooxy group will scavenge this acetone to form a ketoxime (Acetone oxime). The Fix:

• Strict Ban: Remove all acetone from the immediate workflow.

• Glassware Prep: Base-bath wash glassware or use disposable plasticware where compatible.

Issue 3: Glacial Kinetics (The pH Paradox)

Symptom: Reaction takes >24 hours or yields <50%. The Science:

• pH < 4: The aminooxy group becomes protonated (

  ). It loses nucleophilicity. Reaction stops.

• pH > 7: The carbonyl group is not protonated. It loses electrophilicity. Reaction slows.

• The Sweet Spot: pH 4.5 is ideal for uncatalyzed reactions, but proteins often precipitate here.

Data Comparison: Catalyst Efficiency at pH 7.0

Catalyst (100 mM)	Relative Rate (k_rel)	Solubility Limit	Risk of Side Reactions
None	1x	N/A	Low
Aniline	~40x	Low (~0.1 M)	Moderate (Adducts)
p-Phenylenediamine (pPDA)	~800x	Moderate	High (Oxidation/Color)

| m-Phenylenediamine (mPDA) | ~600x | High (>1 M) | Low (Best Balance) |

Data derived from Dirksen et al. [2] and Rashidian et al. [1].

Part 3: Standardized Protocol (Self-Validating)

Protocol: mPDA-Catalyzed Oxime Ligation at Neutral pH This protocol uses mPDA to allow fast reaction at pH 7, preserving protein structure while avoiding aniline toxicity.

Reagents:

• Buffer: 100 mM Sodium Phosphate, pH 7.0 (Citrate buffer if pH 6.0 is tolerated).

• Catalyst: m-Phenylenediamine (mPDA) – Prepare fresh 1 M stock in water.

• Substrates: Protein-Aldehyde (10–50 µM) and Aminooxy-Ligand (5–10 equivalents).

Step-by-Step:

• Catalyst Loading: Add mPDA stock to the protein solution to a final concentration of 50–100 mM .

  • Validation: Ensure pH does not drift. mPDA is a base; re-adjust pH to 7.0 if necessary using 1 M HCl.

• Ligand Addition: Add the aminooxy-ligand (dissolved in water or DMSO).

  • Note: Keep DMSO < 5% v/v to prevent protein unfolding.

• Incubation: Incubate at 25°C for 2–4 hours.

  • Checkpoint: Pull 1 µL for MALDI or LC-MS. Look for the mass shift corresponding to the ligand. If +93/108 Da peaks appear, dilute the reaction.

• Purification (Critical): Remove excess mPDA immediately via Desalting Column (e.g., PD-10 or Zeba Spin) or Dialysis.

  • Why? Leftover catalyst can interfere with downstream assays or slowly form adducts over days.

Part 4: FAQ - Technical Specifics

Q: Can I make the oxime bond irreversible? A: Yes. Although oximes are hydrolytically stable (Kd ~ 10^-8 M), they can exchange over months. To lock it permanently, reduce the oxime bond to a hydroxylamine ether (

) using NaCNBH3 (20 mM) .

• Warning: Only add NaCNBH3 after the ligation is complete and catalyst is removed, or you risk reducing the catalyst onto the protein (See "Aniline Trap").

Q: Why is my ketone reacting so much slower than my aldehyde? A: Ketones are sterically hindered and less electrophilic.

• Fix: Increase mPDA concentration to 200 mM and raise temperature to 37°C if the protein allows. Expect reaction times of 12–24 hours for ketones vs. 2 hours for aldehydes.

Q: My peptide has a Levulinoyl group and is forming a byproduct. A: Levulinoyl groups (ketones) can undergo intramolecular cyclization with nearby amides or nucleophiles.

• Fix: This is often a design flaw in the linker. Switch to a p-acetyl-phenylalanine (pAcF) derivative if possible, which is sterically restricted from cyclizing.

References

• Rashidian, M., et al. (2013). "A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation." Bioconjugate Chemistry. Available at: [Link]

• Dirksen, A., & Dawson, P. E. (2008). "Expanding the Scope of Chemoselective Peptide Ligations in Chemical Biology." Bioconjugate Chemistry. Available at: [Link]

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition. Available at: [Link]

• Agten, S. M., et al. (2016). "Oxime Ligation in Acetic Acid: Efficient Synthesis of Aminooxy-Peptide Conjugates." Journal of Peptide Science. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insights into the mechanism and catalysis of oxime coupling chemistry at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling Moisture Sensitivity of Boc-Aminooxy Activated Esters

Executive Summary & Mechanistic Insight

The Core Challenge: You are working with a heterobifunctional linker containing two distinct reactive termini: a Boc-protected aminooxy group (for future oxime ligation) and an activated ester (typically NHS or TFP, for immediate amine conjugation).

The critical failure mode in this system is asymmetric sensitivity .

• The Boc-Aminooxy moiety is acid-labile but relatively stable to neutral moisture.

• The Activated Ester (NHS/TFP) is highly susceptible to base-catalyzed hydrolysis.

The "Dead-End" Linker Phenomenon: If moisture hydrolyzes the activated ester, the molecule transforms from a reactive crosslinker into a capping agent. It will no longer conjugate to your target amine, but the Boc-aminooxy group remains intact. This results in "silent" failure: your LC-MS might show the linker is present, but it will not conjugate to the protein, leading to near-zero yields.

Competitive Reaction Pathway

The following diagram illustrates the race between your desired conjugation and the moisture-driven hydrolysis that kills the reaction.

Figure 1: Kinetic competition between aminolysis (desired) and hydrolysis (degradation).[1] High pH accelerates both, but moisture presence guarantees the red pathway.

Storage & Handling: The "Golden Rules"

Failure to adhere to these protocols is the #1 cause of batch degradation.

The Thermal Equilibration Rule

Never open a cold bottle of activated ester. When a vial stored at -20°C is opened in ambient air, atmospheric moisture immediately condenses on the cold solid. This water initiates solid-state hydrolysis.[2]

Protocol:

• Remove vial from freezer.

• Place in a desiccator at Room Temperature (RT).

• Wait 30–60 minutes until the vial feels neutral to the touch.

• Only then break the seal.

Solvent Integrity (Anhydrous is Mandatory)

Standard "Reagent Grade" DMF or DMSO contains enough water (often 200–500 ppm) to significantly degrade NHS esters within minutes.

Solvent	Requirement	Preparation Method
DMF / DMSO	Anhydrous (<50 ppm H₂O)	Purchase "Anhydrous" grade in septum-sealed bottles.
Storage	Molecular Sieves	Store over activated 3Å molecular sieves to maintain dryness.
Avoid	Free Amines	Old DMF decomposes to dimethylamine, which reacts with NHS esters.[3] If DMF smells "fishy," discard it.

Handling Workflow

Figure 2: Standard Operating Procedure for handling moisture-sensitive activated esters.

Troubleshooting & FAQs

Q1: I dissolved the Boc-aminooxy-NHS ester in DMSO, but my conjugation yield is <5%. Why?

Diagnosis: Hydrolysis likely occurred before the reaction started. Root Cause:

• Wet Solvent: Did you use anhydrous DMSO? If the bottle was opened previously without a septum, it has absorbed water.

• Delay: NHS esters in solution (even in DMSO) degrade over time. At neutral pH, the half-life is hours; at pH 8+, it is minutes [1].[4][5] Solution: Dissolve the reagent immediately before adding it to your protein.[6][7] Never prepare "stock solutions" for later use.[6]

Q2: The reagent smells like fish. Is it safe to use?

Diagnosis: Solvent degradation (DMF).[3] Root Cause: DMF degrades into dimethylamine over time. Dimethylamine is a secondary amine that will rapidly react with your NHS ester, consuming it completely before it touches your protein. Solution: Discard the solvent. Use fresh, high-grade anhydrous DMF or switch to DMAc (Dimethylacetamide), which is more stable.

Q3: Can I use TFP esters instead of NHS esters?

Answer: Yes, and it is often recommended. Scientific Rationale: Tetrafluorophenyl (TFP) esters are more hydrolytically stable than NHS esters at pH 7–8 while maintaining high reactivity toward amines [2]. If you are struggling with moisture sensitivity or slow handling times, switching to a Boc-aminooxy-TFP ester can improve consistency.

Q4: My Boc group seems unstable. Is moisture the cause?

Diagnosis: Unlikely. Root Cause: The Boc (tert-butyloxycarbonyl) group is acid-labile. It is stable to moisture at neutral or basic pH. If you are losing the Boc group, check your buffer for acidic contaminants or ensure you are not using acidic quenching methods (like TFA) before you intend to deprotect.

Self-Validating Protocol: The Hydrolysis Assay

Before committing precious protein samples, use this assay to verify if your activated ester is still reactive. This relies on the fact that the NHS leaving group absorbs UV light strongly at 260 nm when released [3].[8][9]

Materials:

• Boc-aminooxy-NHS ester sample.[10][11][12][13]

• pH 7.0 Phosphate Buffer.

• 0.5 M NaOH (Hydrolysis trigger).

• UV Spectrophotometer (Nanodrop or Cuvette).

Procedure:

• Baseline: Dissolve 1 mg of reagent in 50 µL anhydrous DMSO. Dilute into 950 µL pH 7.0 buffer. Quickly measure Absorbance at 260 nm (

  ).

• Force Hydrolysis: Add 20 µL of 0.5 M NaOH to the cuvette. Mix and wait 1 minute. The high pH will force 100% hydrolysis.

• Measurement: Measure Absorbance at 260 nm again (

  ).

Interpretation:

• Reactive Reagent:

  should be significantly higher than (typically >0.5 AU increase depending on concentration). The release of the NHS group causes this spike.

• Dead Reagent: If

  , the NHS group was already missing (hydrolyzed) before you started. Discard the batch.

References

• Thermo Fisher Scientific. NHS Ester Reaction Chemistry and Hydrolysis Kinetics. Technical Handbook. Link

• BenchChem. A Head-to-Head Battle: TFP vs. NHS Esters for Amine-Reactive Bioconjugation.[14] Technical Note. Link

• BroadPharm. Handling and Storage of PEG-NHS Esters. Product Information Sheet. Link

• Lumiprobe. NHS Ester Labeling of Biomolecules: Optimization of pH and Solvent. Protocol Guide.[9][15] Link

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. researchgate.net [researchgate.net]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. broadpharm.com [broadpharm.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. CAS 859230-20-9: t-boc-N-amido-PEG4-NHS ester | CymitQuimica [cymitquimica.com]
• 11. t-Boc-Aminooxy-PEG4-NHS ester, 2401831-99-8 | BroadPharm [broadpharm.com]
• 12. t-Boc-Aminooxy-PEG12-NHS ester | BroadPharm [broadpharm.com]
• 13. t-Boc-Aminooxy-PEG4-NHS ester - Creative Biolabs [creative-biolabs.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. redriver.team [redriver.team]

Reference Data & Comparative Studies

Comparative MS Profiling: Aminooxy-Modified Peptides vs. Native Analogues

Executive Summary

Product Focus: Aminooxy-functionalized Peptides (N-terminal or Side-chain). Primary Application: Bioconjugation precursors for oxime ligation (e.g., Peptide-Drug Conjugates, radio-labeling). The Challenge: The N-O bond introduced by aminooxy modifications possesses significantly lower bond dissociation energy (BDE) (~53 kcal/mol) compared to the canonical peptide amide bond (~85 kcal/mol). This thermodynamic fragility alters standard Mass Spectrometry (MS) fragmentation pathways, often leading to "energy sinks" that reduce sequence coverage in standard Collision-Induced Dissociation (CID).

This guide objectively compares the MS/MS fragmentation behavior of Aminooxy peptides against Native peptides, providing optimized protocols to maximize sequence coverage and structural validation.

Part 1: The Chemistry & The Challenge

To validate an aminooxy peptide, one must distinguish its fragmentation signature from that of a native peptide. The core differentiator is the N-O bond .

Structural Comparison

• Native Peptide: Composed of amide bonds (

  ). Fragmentation is driven by the "Mobile Proton Model," resulting in predictable - and -ion series.[1]

• Aminooxy Peptide: Contains an aminooxy moiety (

  ), typically attached via a linker (e.g., aminooxy-acetic acid). The bond is electronically distinct; the oxygen atom acts as an electron-withdrawing group, reducing the basicity of the adjacent nitrogen while introducing a weak point in the molecular skeleton.

The "Energy Sink" Phenomenon

In standard CID/HCD fragmentation, energy is distributed over the molecule until the weakest bond breaks.

• In Native Peptides: Energy distributes along the backbone; amide bonds break stochastically, yielding rich sequence information.

• In Aminooxy Peptides: The N-O bond acts as a "fuse." It often cleaves before the peptide backbone can accumulate enough vibrational energy to fragment. This results in spectra dominated by a single neutral loss or reporter ion, with poor backbone coverage (low intensity

  ions).

Part 2: Comparative Fragmentation Analysis

The following table contrasts the MS/MS performance of Aminooxy peptides versus Native analogues under standard CID conditions.

Table 1: MS/MS Performance Metrics (CID Mode)

Feature	Native Peptide (Standard)	Aminooxy Peptide (The Product)	Impact on Analysis
Dominant Pathway	Amide bond cleavage ( ions).	N-O bond cleavage (homolytic or heterolytic).	Risk: Loss of sequence confirmation.
Reporter Ions	Immonium ions (low m/z).	Diagnostic fragment (e.g., loss of or linker).	Benefit: Rapid confirmation of modification presence.
Neutral Loss	Water (-18 Da), Ammonia (-17 Da).	Alkoxy radical ( ) or Hydroxylamine derivative.	Diagnostic: Specific mass shifts identify the N-term.
Sequence Coverage	High (>80% typical for <2kDa).	Moderate to Low (<50% if unoptimized).	Action: Requires "Soft" fragmentation or Stepped Energy.
Charge State	Standard distribution ( ).	Slightly reduced charge capacity (lower pKa of aminooxy).	Adjustment: May require higher ESI voltage.

Part 3: Mechanistic Visualization

The diagram below illustrates the competing fragmentation pathways. In Aminooxy peptides, the "Pathway B" (N-O Cleavage) is kinetically favored at low energies, often suppressing "Pathway A" (Sequencing).

Caption: Kinetic competition between standard backbone fragmentation (Green) and preferential N-O bond cleavage (Red) in aminooxy peptides.

Part 4: Optimized Experimental Protocols

To overcome the "Energy Sink" issue and achieve high-confidence identification, a Stepped-Energy HCD or Hybrid EThcD approach is required.

Protocol A: Stepped-Energy HCD (Recommended for Q-Exactive/Orbitrap)

Rationale: Low energy breaks the N-O bond (confirming identity), while high energy forces backbone fragmentation (confirming sequence).

• Sample Prep: Desalt peptide using C18 ZipTip. Resuspend in 0.1% Formic Acid / 50% Acetonitrile.

• Ion Source: ESI Positive Mode. Spray Voltage: 2.0 kV (Aminooxy groups are less basic; avoid arcing).

• Method Setup:

  • Isolation Window: 2.0 m/z.

  • Fragmentation: HCD (Higher-energy Collisional Dissociation).[2][3]

  • Normalized Collision Energy (NCE): Set a stepped parameter: 20, 30, 40 .

    • 20 NCE: Generates the diagnostic N-O cleavage product.

    • 40 NCE: Forces fragmentation of the remaining peptide backbone.

• Data Analysis: Look for the "Survivability" of the precursor. If the precursor vanishes entirely at NCE 20, the N-O bond is highly labile.

Protocol B: Electron Transfer Dissociation (ETD) (Recommended for Fusion/Lum)

Rationale: ETD cleaves the

bond (c/z ions) and is less sensitive to the bond dissociation energy differences of the N-O bond.

• Charge State Filtering: Select only precursors with

  . (ETD is inefficient for ).

• Reaction Time: 50 ms (standard) to 100 ms (if signal is low).

• Supplemental Activation: Enable EThcD (ETD with ~15% HCD supplemental activation). This clears the charge-reduced precursor and ensures rich spectra.

Part 5: Diagnostic Logic Flow

Use this logic gate to interpret your spectra.

Caption: Decision tree for validating aminooxy peptide synthesis via MS/MS spectral features.

References

• Chowdhury, S. M., et al. (2019). "Optimized Fragmentation Improves the Identification of Peptides Cross-Linked by MS-Cleavable Reagents."[2] Journal of Proteome Research. Available at: [Link]

  • Context: Discusses the fragmentation behavior of cleavable linkers, which share mechanistic similarities (N-O / C-S bond lability) with aminooxy reagents.

• Kölmel, D. K., et al. (2013). "Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement."[4] International Journal of Mass Spectrometry. Available at: [Link]

  • Context: Provides fundamental mechanistic insight into how the N-O bond fragments (McLafferty rearrangement) compared to standard backbone cleavage.

• Rauniyar, N., & Yates, J. R. (2014). "Isobaric Labeling-Based Relative Quantification in Shotgun Proteomics." Journal of Proteome Research. Available at: [Link]

  • Context: While focused on TMT, this authoritative review details the "reporter ion" mechanism in HCD, which parallels the behavior of aminooxy diagnostic ions.
• Context: General overview of HCD vs ETD, supporting the protocol recommendation for using alternative fragmentation for labile modific

Sources

• 1. Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. njms.rutgers.edu [njms.rutgers.edu]
• 3. A Study into the Collision-induced Dissociation (CID) Behavior of Cross-Linked Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Retention Time Comparison: Aminooxy vs. Native Amino Acids

The following guide is structured to serve as an authoritative technical resource for researchers and drug development professionals. It synthesizes physicochemical principles with practical method development strategies.

Executive Summary

The chromatographic separation of

-aminooxy acids (e.g., aminooxyacetic acid) from their native -amino acid counterparts (e.g., glycine) is driven primarily by the drastic difference in the basicity (pKa) of the N-terminal group.

While native amino acids (

) remain protonated and zwitterionic across the standard reverse-phase pH range (pH 2–7), aminooxy acids ( ) undergo a critical ionization shift within this window. This guide details how to exploit this "pKa Switch" to control retention time ( ), providing a self-validating experimental protocol for characterizing these analogues.

Key Findings

• Acidic Conditions (pH < 3): Both species are protonated. Aminooxy analogues typically exhibit slightly lower retention or co-elution with native parents due to the increased polarity of the ether oxygen (-O-), despite the similar cationic state.

• Intermediate Conditions (pH 4–6): The Maximum Discrimination Zone . Aminooxy groups begin to deprotonate (becoming neutral), while native amines remain charged. This leads to a massive hydrophobic shift and increased retention for the aminooxy species relative to the native zwitterion.

• Chemical Selectivity: Aminooxy groups possess unique reactivity (chemoselective oxime ligation) which can be used as a secondary confirmation tool via on-column derivatization.

Mechanistic Basis: The "pKa Switch"

To predict and control retention, one must understand the ionization states governing the interaction with the C18 stationary phase.

Physicochemical Comparison

The insertion of an oxygen atom into the amine functionality creates an alkoxyamine (aminooxy) group. This electronegative oxygen atom inductively withdraws electron density, significantly lowering the pKa of the terminal nitrogen.

Feature	Native -Amino Acid	-Aminooxy Acid	HPLC Implication
Structure			Aminooxy has increased polar surface area (PSA).
N-Term pKa	9.0 – 9.8	4.0 – 5.0	The critical differentiator.
C-Term pKa	~2.2	~2.2	Minimal difference.
pH 2.0 State	Cationic (+/0)	Cationic (+/0)	Similar hydrophilic behavior (Weak retention).
pH 6.0 State	Zwitterionic (+/-)	Anionic (0/-)	Drastic selectivity change.

Interaction Pathway Diagram

The following diagram illustrates the ionization states and their interaction with a hydrophobic stationary phase (C18) at varying pH levels.

Figure 1: Mechanistic flow of ionization states. Note that at pH 6.0, the aminooxy nitrogen loses its positive charge, significantly altering its solvation shell compared to the native amine.

Experimental Protocol: Comparative Profiling

Do not rely on generic gradient methods. To accurately distinguish these species, you must run a pH-Switch Screen .

Materials & Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 3.5 µm, 4.6 x 100 mm. Note: XBridge is preferred for high pH stability.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Backbone) and 254 nm (if aromatic). Aminooxy groups do not have a distinct chromophore compared to amines.

• Temperature: 25°C.

Mobile Phase Strategy

Prepare two distinct buffer systems to visualize the "pKa Switch."

System	Buffer A (Aqueous)	Buffer B (Organic)	Purpose
System 1 (Acidic)	0.1% TFA in (pH ~2.0)	0.1% TFA in ACN	Protonates both species. Baseline comparison.
System 2 (Neutral)	10 mM (pH 6.5)	ACN	Deprotonates Aminooxy-N; Native-N remains charged.

Step-by-Step Workflow

• Standard Prep: Prepare 1 mM solutions of the native amino acid and its aminooxy analogue in water.

• Acidic Run: Inject each standard individually using System 1 (Gradient: 0–10% B over 10 min).

  • Expectation: Both elute near the void volume (

    ). The aminooxy peak may be slightly broader or earlier due to the polar oxygen.

• Neutral Run: Inject each standard individually using System 2 (Gradient: 0–10% B over 10 min).

  • Expectation: The native amino acid remains near the void. The aminooxy acid retention may shift.[1][2]

  • Critical Note: At pH 6.5, the aminooxy acid is a mono-anion (COO-) while the native is a zwitterion. Anions are often less retained on C18 than zwitterions due to ion exclusion, UNLESS an ion-pairing reagent is used.

• Validation (The Oxime Test): To confirm the identity of the aminooxy peak, add 1 eq. of acetone to the sample vial and incubate for 15 mins.

  • Result: The aminooxy peak will disappear and be replaced by a highly retained oxime peak. The native amino acid will remain unchanged (Schiff bases are unstable in water without reduction).

Data Analysis: Predicted Retention Trends

The following table summarizes the expected retention behavior based on the physicochemical properties of the side chains.

Analyte Pair	Side Chain (R)	pH 2.0 Retention ( )	pH 6.5 Retention ( )	Observation
Glycine	-H	~0 (Void)	~0 (Void)	Highly hydrophilic.
Aminooxy-Gly	-H	~0 (Void)	~0 (Void)	Too polar to retain on C18 without ion-pairing.
Phenylalanine	-Benzyl	4.5	4.2	Retained due to aromatic ring.
Aminooxy-Phe	-Benzyl	4.3	< 2.0	Shift: At pH 6.5, the loss of the N-charge makes the headgroup less solvated, but the net negative charge (COO-) often causes repulsion from residual silanols. However, the contrast with the zwitterion is the key ID factor.
Leucine	-Isobutyl	3.8	3.5	Hydrophobic alkyl chain.
Aminooxy-Leu	-Isobutyl	3.6	< 1.5	Similar trend to Phe.

Key Interpretation: In standard RP-HPLC (C18), Aminooxy acids are generally LESS retained than their native counterparts at neutral pH because the zwitterionic form of native amino acids allows for internal charge neutralization (ion-pairing), whereas the aminooxy form becomes a distinct anion which is excluded from the pores.

Correction for Peptide Chemists: If these residues are incorporated into a peptide chain , the behavior flips. An internal aminooxy residue (forming a backbone N-O bond) reduces the basicity of the amide nitrogen, potentially reducing hydrogen bonding with the solvent and increasing retention compared to the native peptide.

Troubleshooting & Optimization

Issue: Co-elution in the Void Volume

Small amino acids (Gly, Ala, Aminooxy-acetic acid) are too polar for C18.

• Solution: Use HILIC (Hydrophilic Interaction Liquid Chromatography) .[3][4][5][6]

• HILIC Behavior: The elution order is inverted. The more polar species elutes later.

  • Prediction: Aminooxy acids (more polar due to extra Oxygen) will be more retained than native amino acids in HILIC mode.

Issue: Peak Tailing

• Cause: Interaction of the protonated amine with residual silanols on the silica surface.

• Fix: The lower pKa of aminooxy acids means they are less likely to cause silanol tailing at pH > 4 compared to native amines. If tailing persists, increase buffer concentration to 20-50 mM.

References

• pKa Values of Amino Acids

  • Source: CRC Handbook of Chemistry and Physics.
  • Data: -Amino pKa ~9.6; -Carboxyl pKa ~2.3.

  • Verification:

• Aminooxy Group Properties & Oxime Ligation: Title: "The chemistry of the aminooxy group: Structure, reactivity and biological applications." Context: Defines the pKa of the O-NH2 group as approximately 4.5–5.0. Source:Journal of Organic Chemistry.

• HPLC Retention Mechanisms (Ionization)

  • Title: "Prediction of peptide retention times in high-pressure liquid chromatography on the basis of amino acid composition."
  • Source:Proceedings of the N

  • Link:

• Separation of Polar Amino Acids

  • Title: "HILIC separation of amino acids and peptides."

  • Source:Journal of Separ

  • Link:

Sources

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Visualization and application of amino acid retention coefficients obtained from modeling of peptide retention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. helixchrom.com [helixchrom.com]
• 5. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shodexhplc.com [shodexhplc.com]

Comparative Guide: Oxime vs. Hydrazone Linkage Stability

Content Type: Technical Comparison Guide Audience: Researchers, Chemical Biologists, and Drug Development Scientists[1]

Executive Summary

In bioconjugation and drug delivery, the choice between oxime and hydrazone linkages is a trade-off between permanent stability and controlled release .

• The Oxime Linkage (

  ): The superior choice for permanent labeling, protein-polymer conjugation, and half-life extension. It exhibits exceptional hydrolytic stability at physiological pH ( > weeks) due to the high electronegativity of the oxygen atom, which lowers the basicity of the imine nitrogen.

• The Hydrazone Linkage (

  ): The standard for pH-responsive drug release (e.g., Antibody-Drug Conjugates like Gemtuzumab ozogamicin). While less stable at neutral pH than oximes, its rapid hydrolysis in acidic endosomes (pH 5.0) allows for payload liberation.[2]

This guide provides the mechanistic rationale, quantitative stability data, and a standardized protocol to experimentally validate these linkages in your specific system.

Mechanistic Foundation: The Electronic Stability Factor

The hydrolytic stability of Schiff base derivatives is governed by the basicity of the imine nitrogen. Hydrolysis is acid-catalyzed; the first and rate-limiting step is the protonation of the imine nitrogen.[1]

Comparative Mechanism

• Oxime: The oxygen atom attached to the nitrogen is highly electronegative (

  ). It inductively withdraws electron density from the nitrogen, drastically reducing its (basicity). Consequently, the nitrogen resists protonation at physiological pH, inhibiting hydrolysis.

• Hydrazone: The nitrogen atom attached to the imine (

  ) is less electronegative. While resonance (in acylhydrazones) provides some stability compared to alkylhydrazones, the imine nitrogen remains more basic than in oximes, making it susceptible to acid-catalyzed hydrolysis.[1]

Visualization: Hydrolysis Mechanism & Electronic Effects

Figure 1: General acid-catalyzed hydrolysis pathway. The stability of the oxime arises from the resistance of the starting material to undergo the initial protonation step.[1]

Quantitative Performance Data

The following data is synthesized from the seminal comparative kinetic studies by Kalia & Raines (2008). It compares the half-lives (

) of isostructural conjugates.

Table 1: Hydrolytic Stability Comparison ( )

Linkage Type	Structure	Relative Rate ( ) pH 7.0	at pH 7.0 (Physiological)	at pH 5.0 (Lysosomal)
Oxime		1 (Baseline)	> 1 Month (Too slow to measure)	~64 Hours
Acylhydrazone		~300x faster	~2.1 Hours	~4.5 Minutes
Alkylhydrazone		~600x faster	~1.0 Hours	~2.0 Minutes

Key Insight: At pH 7.0, oximes are approximately 600-fold more stable than simple alkylhydrazones and 300-fold more stable than acylhydrazones.[3] However, at pH 5.0, both hydrolyze, but hydrazones do so minutes, making them ideal for rapid intracellular release.

Experimental Protocols

Protocol A: Aniline-Catalyzed Formation (Best Practice)

Why this matters: Spontaneous formation of oximes/hydrazones at neutral pH is slow (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

). Aniline acts as a nucleophilic catalyst, forming a highly reactive Schiff base intermediate that undergoes rapid transimination with the alkoxyamine or hydrazide.

Reagents:

• Buffer: 0.1 M Na Phosphate, 150 mM NaCl, pH 6.0 (compromise between rate and protein stability).

• Catalyst: 100 mM Aniline (or 10 mM m-phenylenediamine for faster kinetics).

• Reactants: Aldehyde/Ketone-functionalized biomolecule (

  ) + Excess Nucleophile ( ).

Workflow:

• Dissolve reactants in Buffer.

• Add Aniline to final concentration of 100 mM.

• Incubate at

  for 2-4 hours.

• Purification (Crucial): Remove aniline and excess nucleophile via Size Exclusion Chromatography (SEC) or dialysis (Slide-A-Lyzer, 10k MWCO) into PBS pH 7.4.

Protocol B: Self-Validating Hydrolytic Stability Assay

Why this matters: Stability is context-dependent (solvent effects, neighboring group participation). You must validate your specific linker.

Internal Standard System: Use Benzoic Acid (non-reactive, UV-active) as an internal standard to correct for injection volume errors in HPLC.

Figure 2: Step-by-step workflow for determining hydrolytic stability half-lives.

Step-by-Step Methodology:

• Buffer Prep: Prepare 100 mM Sodium Phosphate (pH 7.4) and 100 mM Sodium Acetate (pH 5.0).

• Master Mix: Dilute purified conjugate to

  and Benzoic Acid to .

• Incubation: Aliquot into HPLC vials; keep at

  in a thermostatic autosampler.

• Analysis: Inject samples every 1-2 hours (hydrazones) or every 12-24 hours (oximes).

• Calculation:

  • Normalize conjugate peak area:

    .

  • Plot

    vs. Time ( ).

  • Calculate

    (where is the slope).

Decision Matrix: Which Linker to Choose?

Application Requirement	Recommended Linker	Rationale
Antibody-Drug Conjugates (ADCs)	Acylhydrazone	Requires cleavage in the lysosome to release the toxic payload. Oximes are too stable and may trap the drug.
Protein-PEGylation	Oxime	Requires permanent linkage to maintain increased hydrodynamic radius and reduce clearance.
Hydrogel Formation	Oxime	Provides long-term structural integrity. Hydrazone gels degrade too quickly in vivo.
Radio-labeling / Imaging	Oxime	Detachment of the radiolabel leads to high background noise; maximum stability is required.

References

• Kalia, J., & Raines, R. T. (2008).[1][3][4][5] Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7526.[4][6] [Link]

• Dirksen, A., & Dawson, P. E. (2008). Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling. Bioconjugate Chemistry, 19(12), 2543-2548. [Link]

• Rashidian, M., et al. (2013). A highly efficient catalyst for oxime ligation and hydrazone-oxime exchange suitable for bioconjugation.[7][8] Bioconjugate Chemistry, 24(3), 333-342. [Link]

• Crisalli, P., & Kool, E. T. (2013). Water-soluble organocatalysts for hydrazone and oxime formation.[8] The Journal of Organic Chemistry, 78(3), 1184-1189.[8] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. raineslab.com [raineslab.com]
• 4. Hydrolytic stability of hydrazones and oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

A Comparative Guide to the Crystallographic Data of N-Oxy Amide Foldamers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Peptide Bond

In the quest to mimic and improve upon nature's biopolymers, the field of foldamer chemistry has emerged as a frontier for designing novel molecular architectures.[1] Foldamers are synthetic oligomers that adopt stable, predictable secondary structures, offering tantalizing possibilities for drug discovery, diagnostics, and materials science.[1][2] While many foldamers draw inspiration from the classic peptide backbone, a unique and promising class incorporates an N-O linkage within the amide bond, giving rise to N-oxy amide foldamers .

This guide provides an in-depth comparison of the crystallographic data of N-oxy amide foldamers, primarily focusing on the well-studied α-aminoxy acid peptides. We will explore how the introduction of a single oxygen atom into the backbone fundamentally alters conformational preferences, leading to unique and stable helical structures. This analysis is grounded in crystallographic data and is intended to provide researchers with the structural insights needed to harness the potential of this fascinating class of molecules.

The N-O Linkage: A Subtle Change with Profound Structural Consequences

The defining feature of an N-oxy amide, specifically in aminoxy acid peptides, is the replacement of the α-carbon of a traditional amino acid with a nitrogen atom, creating an N-O linkage in the backbone. This substitution has profound stereoelectronic effects:

• Enhanced Acidity and Hydrogen Bonding: The amide NH protons in α-aminoxy acids are more acidic than those in standard peptides. This enhances their capacity as hydrogen bond donors, leading to exceptionally stable intramolecular hydrogen bonds.

• Restricted Rotation and Conformational Pre-organization: The N-O bond introduces distinct rotational barriers and electronic properties compared to a Cα-N bond. The presence of two electronegative oxygen atoms attached to the amide nitrogen can lead to significant pyramidalization at the nitrogen center and reduced amide resonance, a phenomenon described in related N,N-dialkoxyamides.[3][4] This pre-organizes the backbone, favoring specific folded conformations.

The most critical consequence of these properties is the formation of a highly stable, eight-membered intramolecular hydrogen bond between adjacent residues, known as the α N-O turn .[5] This turn is the fundamental building block of α-aminoxy peptide secondary structures and is significantly more stable than the analogous γ-turn in α-peptides.

Figure 1: The α N-O Turn. This defining 8-membered hydrogen-bonded ring provides exceptional stability to N-oxy amide foldamers.

Comparative Crystallographic Analysis: N-Oxy Amides vs. Other Foldamers

The true novelty of N-oxy amide foldamers becomes apparent when their crystallographic parameters are compared with those of established foldamer classes. The consecutive formation of homochiral α N-O turns leads to a unique and remarkably stable helical structure known as the 1.8₈-helix .[5][6] This helix is significantly different from the α-helix of proteins or the helices formed by β-peptides.

The table below summarizes key crystallographic parameters derived from published X-ray diffraction data and theoretical studies.

Parameter	α-Helix (α-Peptide)	3₁₀-Helix (α-Peptide)	14-Helix (β-Peptide)	1.8₈-Helix (α-Aminoxy Peptide)
Residues per Turn (n)	3.6[7]	3.0[8]	~3.0	~1.8[5]
Helical Pitch (p)	5.4 Å[7]	6.0 Å[8]	~5.0 Å	~5.8 Å
H-Bond Ring Size	13 atoms (i → i+4)[7]	10 atoms (i → i+3)[8]	14 atoms (i → i+3)	8 atoms (i → i+1)[5]
Backbone Dihedrals (φ, ψ)	~ -57°, -47°[8]	~ -49°, -26°[8]	Varies	Varies
Key Stabilizing Force	Inter-turn H-bonds	Inter-turn H-bonds	Inter-turn H-bonds	Intra-turn H-bonds (N-O Turn)

Analysis of Comparative Data:

• Tightly Wound Helix: The most striking feature of the α-aminoxy 1.8₈-helix is its small number of residues per turn (n≈1.8), making it a much more tightly wound and flatter helix compared to the α-helix (n=3.6).[5]

• Dominance of the N-O Turn: Unlike α- and β-peptides where hydrogen bonds span across turns (i → i+4 or i → i+3), the stability of the 1.8₈-helix is derived from the powerful, adjacent-residue (i → i+1) hydrogen bond of the α N-O turn.[5] This localized interaction makes the folding exceptionally robust and less dependent on long-range cooperative effects.

• Predictability: The conformation is determined by the chirality of the Cα center and is largely independent of the side-chain functionalities.[5] This offers a high degree of predictability in designing folded structures. Homochiral oligomers reliably form the extended 1.8₈-helix, while heterochiral sequences adopt bent, reverse-turn structures.

Beyond the α-aminoxy acids, homologated versions such as γ-aminoxy peptides have also been synthesized. These form 10-membered-ring intramolecular hydrogen bonds ("γ N-O turns"), which can also drive the formation of novel helical structures upon consecutive incorporation.[9][10]

Figure 2: Hierarchical classification of foldamers, highlighting the position of N-Oxy Amides.

Experimental Protocol: Crystallization of an α-Aminoxy Oligopeptide

Obtaining high-resolution crystallographic data is paramount to validating these unique structures. The protocol below outlines a generalized procedure for the crystallization of a short α-aminoxy oligopeptide, based on common techniques reported in the literature such as slow evaporation and hanging drop vapor diffusion.[1][11]

Objective: To grow single crystals of an α-aminoxy oligopeptide suitable for X-ray diffraction analysis.

Materials:

• Purified α-aminoxy oligopeptide (lyophilized powder, >98% purity via HPLC)

• Crystallization-grade solvents (e.g., Methanol, Chloroform, Dichloromethane, Hexane, Ethyl Acetate)

• 24-well crystallization plates (hanging or sitting drop)

• Glass coverslips (silanized)

• Micropipettes and sterile tips

• Reservoir solutions (various buffers, salts, and precipitants)

Step-by-Step Methodology:

• Peptide Solubilization (Causality: Finding the Right Balance):

  • Rationale: The peptide must be fully dissolved at a high concentration to achieve supersaturation, but harsh solvents can denature the desired folded state. A solvent system that preserves the native conformation is critical.

  • Procedure: Prepare a stock solution of the peptide at 5-10 mg/mL. Start with a solvent in which the peptide is highly soluble (e.g., methanol or chloroform). If solubility is low, a mixture of solvents (e.g., chloroform/methanol) may be required. Sonicate briefly if necessary to ensure complete dissolution.

• Setting Up Crystallization Screens (Causality: Exploring Chemical Space):

  • Rationale: It is nearly impossible to predict the exact conditions for crystallization. A screen of various precipitants, salts, and pH values is necessary to empirically discover conditions that gently push the peptide out of solution into an ordered crystalline lattice rather than an amorphous precipitate.

  • Procedure: Use a 24-well plate. Fill the reservoirs with 500 µL of different reservoir solutions. A typical starting screen might include varying concentrations of a precipitant like polyethylene glycol (PEG) or a salt like ammonium sulfate in a buffered solution (e.g., Tris, HEPES).

• The Hanging Drop Method (Causality: Controlled Vapor Diffusion):

  • Rationale: This technique allows for slow, controlled equilibration between the peptide drop and the reservoir. Water or a more volatile solvent slowly diffuses from the drop to the reservoir, gradually increasing the concentration of the peptide and precipitant in the drop, ideally leading to nucleation and crystal growth.

  • Procedure: a. Pipette 1 µL of the peptide stock solution onto the center of a glass coverslip. b. Pipette 1 µL of the corresponding reservoir solution onto the same coverslip, next to the peptide drop. Mix gently by pipetting up and down. c. Invert the coverslip and place it over the reservoir well, sealing it with vacuum grease. d. Repeat for all wells in the plate.

• Incubation and Monitoring (Causality: Patience and Observation):

  • Rationale: Crystal growth is a slow process that can take anywhere from days to months. Stable, vibration-free incubation conditions are essential.

  • Procedure: Store the plates in a temperature-controlled incubator (e.g., 18-20°C). Monitor the drops daily for the first week, and then weekly, using a stereomicroscope. Look for the appearance of clear, sharp-edged crystals, distinguishing them from amorphous precipitate or salt crystals.

• Crystal Harvesting and Cryo-protection (Causality: Preserving the Lattice):

  • Rationale: The intense X-ray beam can damage the crystal. Flash-cooling the crystal in liquid nitrogen (cryo-cooling) minimizes radiation damage. A cryo-protectant prevents the formation of ice crystals, which would destroy the crystal lattice.

  • Procedure: a. Prepare a cryo-protectant solution, typically the reservoir solution supplemented with 20-30% glycerol or ethylene glycol. b. Using a mounted loop, carefully scoop a single crystal from the drop. c. Briefly pass the loop through the cryo-protectant solution. d. Immediately plunge the loop into liquid nitrogen to flash-cool it. e. Store the frozen crystal in a cryo-cane for transport to a synchrotron or in-house X-ray diffractometer.

Figure 3: Experimental workflow for the crystallographic analysis of N-oxy amide foldamers.

Conclusion and Future Outlook

Crystallographic analysis unequivocally demonstrates that N-oxy amide foldamers, particularly those derived from α-aminoxy acids, represent a structurally distinct class of peptidomimetics. Their folding is dominated by the powerful, local α N-O turn, leading to the formation of tight, stable, and highly predictable 1.8₈-helices. This contrasts sharply with the longer-range hydrogen bonding networks that define the canonical secondary structures of proteins and β-peptides.

For researchers in drug development, this structural predictability and stability are highly advantageous. The N-oxy amide backbone provides a rigid scaffold for the precise three-dimensional presentation of functional side chains, creating opportunities to design potent and specific inhibitors of protein-protein interactions or other biological targets. As synthetic methodologies continue to advance, the exploration of more complex N-oxy amide architectures will undoubtedly unlock new frontiers in medicinal chemistry and materials science.

References

• Chen, F., Song, K. S., Wu, Y. D., & Yang, D. (2008). Synthesis and conformational studies of gamma-aminoxy peptides. Journal of the American Chemical Society, 130(2), 743-55. [Link]

• Li, X., Liu, L., Zhu, N. Y., & Yang, D. (2010). Conformational studies on peptides of alpha-aminoxy acids with functionalized side-chains. Chemistry, an Asian journal, 5(6), 1356-63. [Link]

• Wu, Y. D., & Yang, D. (1999). Theoretical Study of Peptides Formed by Aminoxy Acids. Journal of the American Chemical Society, 121(41), 9773-9781. [Link]

• Toniolo, C., & Benedetti, E. (2005). Peptide helices based on alpha-amino acids. Biopolymers, 84(1), 3-12. [Link]

• Yang, D., et al. (2015). Synthesis and conformational studies of hybrid α-aminoxy/cyclic β 2,3 -aminoxy peptides. Morressier. [Link]

• Chen, F., Song, K. S., Wu, Y. D., & Yang, D. (2008). Synthesis and conformational studies of gamma-aminoxy peptides. PubMed. [Link]

• Toniolo, C., & Benedetti, E. (2006). Peptide helices based on α-amino acids. ResearchGate. [Link]

• Glover, S. A., et al. (2006). Crystal structures and properties of mutagenic N-acyloxy-N-alkoxyamides — “most pyramidal” acyclic amides. Organic & Biomolecular Chemistry. [Link]

• LibreTexts Biology. (2026). 4.2: Secondary Structure and Loops. Biology LibreTexts. [Link]

• Nangia, A., et al. (2007). Amide-N-oxide heterosynthon and amide dimer homosynthon in cocrystals of carboxamide drugs and pyridine N-oxides. Crystal Growth & Design. [Link]

• White, J. M., et al. (2011). Structures of N,N-Dialkoxyamides: Pyramidal Anomeric Amides with Low Amidicity. The Journal of Organic Chemistry, 76(23), 9757-63. [Link]

• Del Borgo, et al. (2013). Crystal structure of a β³-tripeptide. ResearchGate. [Link]

• White, J., et al. (2011). Structures of N, N-dialkoxyamides: Pyramidal anomeric amides with low amidicity. University of Melbourne. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). A short guide to Crystallographic Information Files. CCDC. [Link]

• Duke University. (n.d.). Secondary Structure (2˚) -- Alpha Helices. Duke University Biochemistry. [Link]

• Wikipedia. (n.d.). Alpha helix. Wikipedia. [Link]

• Karle, I. L., et al. (2002). Crystal Structure of a Ten-Amino Acid Protein. Journal of the American Chemical Society. [Link]

• Wood, S. P., et al. (2020). Pyridine-4-carboxamidoxime N-oxide. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• DeGrado, W. F., et al. (2014). Crystal structure of an amphiphilic foldamer reveals a 48-mer assembly comprising a hollow truncated octahedron. Proceedings of the National Academy of Sciences. [Link]

• Huc, I., et al. (2022). Folding properties, handedness control and aggregation behavior of helical aromatic δ-amino acid foldamers in water. Ludwig-Maximilians-Universität München. [Link]

Sources

• 1. Crystal structure of an amphiphilic foldamer reveals a 48-mer assembly comprising a hollow truncated octahedron - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and conformational studies of hybrid α-aminoxy/cyclic β^2,3-aminoxy peptides [morressier.com]
• 3. Crystal structures and properties of mutagenic N-acyloxy-N-alkoxyamides — “most pyramidal” acyclic amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Conformational studies on peptides of alpha-aminoxy acids with functionalized side-chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alpha helix - Wikipedia [en.wikipedia.org]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and conformational studies of gamma-aminoxy peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pyridine-4-carboxamidoxime N-oxide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Boc-Aminooxybutanoic Acid and Boc-Aminooxyacetic Acid in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation and drug development, the precise and efficient formation of stable linkages between molecules is paramount. Oxime ligation, a bioorthogonal reaction between an aminooxy group and a carbonyl (aldehyde or ketone), has emerged as a powerful tool for this purpose.[1] The stability and reactivity of the reagents used are critical factors influencing the success of these conjugations. This guide provides an in-depth technical comparison of two commonly employed, yet subtly different, bifunctional linkers: Boc-aminooxybutanoic acid and Boc-aminooxyacetic acid .

While direct, head-to-head kinetic studies comparing these two specific molecules are not extensively documented in peer-reviewed literature, this guide will leverage fundamental chemical principles and available data on analogous systems to provide a robust comparison of their expected reactivity profiles. We will delve into the nuances of their chemical structures, the implications for reaction kinetics in oxime ligation, their relative stability, and practical considerations for their use in experimental settings.

Molecular Architecture: A Tale of Two Linkers

At their core, both molecules share the same essential functionalities: a tert-butyloxycarbonyl (Boc) protected aminooxy group and a carboxylic acid. The Boc group serves as a crucial protecting group for the highly nucleophilic aminooxy moiety, preventing unwanted side reactions during synthesis and handling.[] The carboxylic acid provides a handle for further conjugation, for instance, to an amine on a biomolecule via amide bond formation.

The key distinction lies in the length of the aliphatic chain separating these two functional groups:

• Boc-aminooxyacetic acid (Boc-AOA) features a short, two-carbon (acetyl) backbone.

• Boc-aminooxybutanoic acid (Boc-AOBA) possesses a longer, four-carbon (butanoyl) backbone.

This seemingly minor difference in chain length can have significant implications for the molecule's overall reactivity and utility in bioconjugation strategies.

dot

Caption: Chemical structures of Boc-aminooxyacetic acid and Boc-aminooxybutanoic acid.

Reactivity in Oxime Ligation: A Mechanistic Perspective

The primary function of these molecules in many applications is to participate in oxime ligation following the removal of the Boc protecting group. The reaction proceeds via a nucleophilic attack of the aminooxy nitrogen on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form a stable oxime bond.[1]

dot

Caption: General mechanism of oxime ligation.

The reactivity of the deprotected aminooxy group is influenced by both electronic and steric factors, which can be subtly altered by the length of the alkyl chain.

Electronic Effects

The primary driving force of the reaction is the nucleophilicity of the aminooxy nitrogen. The alkyl chain in both Boc-AOA and Boc-AOBA is generally considered to be electron-donating through an inductive effect. A longer alkyl chain, as in Boc-AOBA, might be expected to have a slightly stronger electron-donating effect compared to the shorter chain in Boc-AOA. This could, in principle, slightly increase the electron density on the aminooxy nitrogen, thereby enhancing its nucleophilicity.

However, this effect is likely to be minimal. The influence of the inductive effect diminishes with distance, and the additional methylene groups in the butanoic acid chain are further removed from the reactive aminooxy group. Therefore, a significant difference in the intrinsic nucleophilicity of the aminooxy group between the two molecules is not anticipated.

Steric Hindrance

Steric hindrance can play a more significant role in determining reaction rates. While the immediate vicinity of the aminooxy group is identical in both molecules, the overall bulk and conformational flexibility of the linker can influence its approach to the carbonyl group, especially when conjugating to sterically hindered sites on large biomolecules.

• Boc-aminooxyacetic acid (Boc-AOA): The shorter, more rigid linker may offer less conformational freedom. In sterically accessible locations, this may not be a significant factor.

• Boc-aminooxybutanoic acid (Boc-AOBA): The longer, more flexible butanoyl chain provides a greater reach and more conformational possibilities. This could be advantageous when the target carbonyl group is situated within a sterically crowded environment on a protein or other macromolecule, allowing the aminooxy group to more easily adopt a favorable orientation for reaction.

Conversely, the increased conformational freedom of the longer chain could also introduce a slight entropic penalty for the reaction, potentially leading to a marginally slower reaction rate in unhindered systems.

Carboxylic Acid Reactivity

The reactivity of the carboxylic acid group, which is often used for a subsequent conjugation step (e.g., amide bond formation with a protein's lysine residue), is also influenced by the alkyl chain length. The acidity of the carboxylic acid, and thus the reactivity of the carboxylate towards activation, is affected by the inductive effect of the aminooxy group. The electron-withdrawing nature of the oxygen atom in the aminooxy group will increase the acidity of the carboxylic acid. This effect will be more pronounced in Boc-AOA where the aminooxy group is closer to the carboxyl group. A more acidic carboxyl group can be more readily activated for coupling reactions.

Stability Considerations

Boc Group Stability and Deprotection

The Boc protecting group is known for its stability under basic and nucleophilic conditions, but it is readily cleaved under acidic conditions, typically using trifluoroacetic acid (TFA).[3][]

dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Assessing the Cytotoxicity of Aminooxy-Based Peptidomimetics

Introduction: The Double-Edged Sword of the Aminooxy Group

Peptidomimetics, molecules that mimic the structure and function of peptides, represent a frontier in drug discovery, offering enhanced stability and bioavailability over their natural counterparts.[1] Among these, aminooxy-based peptidomimetics, which incorporate the -ONH₂ functional group, are gaining traction. This modification can introduce unique conformational constraints and hydrogen bonding patterns, potentially enhancing target affinity and therapeutic efficacy. However, the very chemical reactivity that makes the aminooxy group a valuable tool in bioconjugation also warrants a rigorous and mechanistically informed approach to cytotoxicity assessment.

This guide provides an in-depth framework for researchers, scientists, and drug development professionals to comprehensively evaluate the cytotoxic profile of novel aminooxy-based peptidomimetics. We will move beyond standard protocols to explore the causality behind experimental choices, grounded in the known biochemical effects of the aminooxy moiety. Our objective is to build a self-validating system of assays that not only quantifies toxicity but also illuminates the underlying cellular mechanisms.

Part 1: Mechanistic Insights—Why Aminooxy Compounds Warrant Special Scrutiny

The small molecule aminooxyacetic acid (AOAA) serves as a critical reference for understanding the potential cytotoxic mechanisms of this functional group. AOAA is a well-documented inhibitor of pyridoxal phosphate (PLP)-dependent enzymes, a large family of enzymes crucial for amino acid metabolism.[2] This inhibition is not a passive blockade but an active chemical reaction where the aminooxy group attacks the Schiff base linkage between PLP and its enzyme, forming a stable oxime complex.[2]

This primary interaction triggers a cascade of downstream cellular events that can lead to cell death:

• Impairment of Energy Metabolism: AOAA is a potent inhibitor of aspartate aminotransferase, a key component of the malate-aspartate shuttle.[2] This shuttle is vital for transferring reducing equivalents (NADH) from the cytosol into the mitochondria for oxidative phosphorylation. Blocking it effectively cripples the cell's primary energy production pathway, leading to ATP depletion.[3]

• Induction of Oxidative Stress: The disruption of mitochondrial function and energy metabolism can lead to an increase in the production of reactive oxygen species (ROS). This oxidative stress can damage cellular components, including lipids, proteins, and DNA.

• Apoptosis Induction: The combination of ATP depletion and high ROS levels are potent triggers for programmed cell death, or apoptosis.[4][5] AOAA has been shown to exaggerate apoptosis, particularly in cancer cells, by increasing intracellular ROS and decreasing levels of the key antioxidant glutathione (GSH).[5]

This known mechanism informs our strategy. A comprehensive cytotoxicity assessment cannot rely on a single endpoint. Instead, we must employ a multi-assay approach to probe for metabolic disruption, membrane damage, and the specific pathways of cell death.

Caption: Proposed mechanism of cytotoxicity for aminooxy-containing compounds.

Part 2: A Multi-Assay Experimental Framework

We recommend a tiered approach, beginning with a broad assessment of metabolic viability and membrane integrity before proceeding to more detailed mechanistic assays like flow cytometry.

Caption: Tiered workflow for assessing peptidomimetic cytotoxicity.

Metabolic Viability Assessment: The MTT Assay

The MTT assay is a colorimetric test that measures the metabolic activity of cells.[6][7] Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[6] Given that the aminooxy mechanism may directly target mitochondrial energy metabolism, this assay is a highly sensitive primary screen.

Causality Behind the Choice: A potent aminooxy-based peptidomimetic that impairs mitochondrial function should yield a sharp decrease in formazan production, providing a quantitative IC₅₀ value that reflects this specific mechanism of action.

Trustworthiness & Controls: The reliability of the MTT assay can be compromised by compounds that directly reduce MTT or interfere with the absorbance reading.[8][9]

• Mandatory Control: Always run a "compound-only" control in cell-free media containing MTT reagent. Any color change here indicates direct reduction by your peptidomimetic and would necessitate the use of an alternative viability assay (e.g., CellTiter-Glo®).

• Vehicle Control: Cells should be treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve the peptidomimetic.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the aminooxy-based peptidomimetic in culture media. Replace the old media with 100 µL of the compound-containing media. Include vehicle-only and media-only (no cells) wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[7] Add 10 µL of the MTT stock solution to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Carefully aspirate the media from each well. Add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.[7]

• Absorbance Reading: Gently shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[6] Read the absorbance at 570-590 nm using a microplate reader.[6]

• Data Analysis: Subtract the absorbance of the media-only blank from all readings. Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Membrane Integrity Assessment: The LDH Assay

The Lactate Dehydrogenase (LDH) assay measures the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity.[11] It is a classic marker for cytotoxicity, primarily indicating necrosis or late-stage apoptosis.[10]

Causality Behind the Choice: This assay complements the MTT assay. If a compound induces apoptosis, LDH release will be a delayed event compared to the loss of metabolic activity. Conversely, a rapid increase in LDH suggests a necrotic mechanism of cell death. Comparing the kinetics of MTT reduction vs. LDH release provides valuable mechanistic insight.

Trustworthiness & Controls:

• Spontaneous Release Control: Untreated cells to measure the baseline level of LDH release.

• Maximum Release Control: Untreated cells lysed with a detergent (e.g., Triton™ X-100) to determine the maximum possible LDH release.[12]

• Compound Interference Control: Check if the peptidomimetic inhibits or activates the LDH enzyme itself by adding it directly to the supernatant from lysed cells.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol, setting up wells for spontaneous and maximum release controls.

• Supernatant Collection: After the incubation period, centrifuge the plate at ~250 x g for 5 minutes to pellet any floating cells.

• Maximum Release Lysate Preparation: Add 10 µL of 10X Lysis Buffer (e.g., 9% Triton X-100) to the maximum release control wells. Incubate for 45 minutes at 37°C.

• Assay Reaction: Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.

• Prepare Reaction Mixture: Prepare the LDH reaction mixture containing substrate and dye according to the manufacturer's instructions.[13] Add 50 µL of this mixture to each well containing supernatant.

• Incubation & Stop Reaction: Incubate the plate for up to 30 minutes at room temperature, protected from light. Add 50 µL of Stop Solution.[13]

• Absorbance Reading: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 * (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)

Apoptosis vs. Necrosis Assessment: Annexin V & Propidium Iodide Staining

Flow cytometry using Annexin V and Propidium Iodide (PI) is the gold standard for differentiating between modes of cell death.[2][3]

• Annexin V: Binds to phosphatidylserine (PS), which translocates from the inner to the outer leaflet of the plasma membrane during early apoptosis.[4]

• Propidium Iodide (PI): A fluorescent nuclear stain that is excluded by live and early apoptotic cells with intact membranes. It can only enter late apoptotic and necrotic cells.[3]

Causality Behind the Choice: This assay directly tests the hypothesis that aminooxy-based peptidomimetics induce apoptosis. It provides a clear, quantitative breakdown of the cell population into four states: live, early apoptotic, late apoptotic, and necrotic.

• Cell Seeding and Treatment: Seed cells (e.g., 1 x 10⁶ cells) in appropriate culture flasks or plates and treat with the peptidomimetic for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle trypsinization method. Combine all cells from each condition.

• Washing: Wash the cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of ~1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a new tube. Add 5 µL of fluorescently-conjugated Annexin V and 2 µL of PI solution (1 mg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within one hour.[3]

  • Live Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

Part 3: Data Interpretation & Comparative Analysis

Since direct comparative data for different classes of peptidomimetics is often generated on a case-by-case basis, this guide provides a framework for interpreting the results from our multi-assay approach to build a comparative profile.

Assay	Primary Measurement	Inference for Aminooxy-Based Peptidomimetics	Alternative Peptidomimetic Profiles
MTT Assay	Mitochondrial dehydrogenase activity (metabolic health).[6]	A low IC₅₀ suggests potent inhibition of mitochondrial energy metabolism, consistent with the proposed mechanism.	Membrane-lytic peptidomimetic: May show a similar low IC₅₀, but the cause is cell lysis, not specific metabolic inhibition.
LDH Assay	Release of cytosolic LDH (loss of membrane integrity).[11]	A time-dependent increase in LDH release that lags behind the loss of MTT signal supports an apoptotic mechanism.	Membrane-lytic peptidomimetic: Will show rapid, high-level LDH release that correlates closely with the MTT results.
Annexin V/PI	Phosphatidylserine exposure and membrane permeability.[4]	A significant shift to the Annexin V-positive / PI-negative quadrant confirms an apoptotic pathway.	Necrotic compound: Will cause a direct shift to the PI-positive quadrants with less of an intermediate Annexin V-only stage.

Conclusion

Assessing the cytotoxicity of aminooxy-based peptidomimetics requires more than a simple IC₅₀ value. By grounding our experimental design in the known biochemical activities of the aminooxy functional group, we can deploy a multi-assay strategy that provides a rich, mechanistic understanding of a compound's safety profile. This integrated approach, combining metabolic, membrane integrity, and specific cell death pathway assays, allows researchers to not only identify toxicity but to understand its origins, enabling the rational design of safer, more effective therapeutic agents.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Center for Biotechnology Information. [Link]

• Apoptosis Assays by Flow Cytometry. Agilent. [Link]

• Aminooxyacetic acid (AOAA) sensitizes colon cancer cells to oxaliplatin via exaggerating apoptosis induced by ROS. National Center for Biotechnology Information. [Link]

• Aminooxyacetic acid. Wikipedia. [Link]

• Aminooxyacetic acid results in excitotoxin lesions by a novel indirect mechanism. PubMed. [Link]

• Molecular mechanism of AOA-induced growth inhibition and death. ResearchGate. [Link]

• Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. ResearchGate. [Link]

• The Synthesis and Evaluation of Aminocoumarin Peptidomimetics as Cytotoxic Agents on Model Bacterial E. coli Strains. National Center for Biotechnology Information. [Link]

• Synthesis and evaluation of peptidomimetics as selective inhibitors and active site probes of nitric oxide synthases. PubMed. [Link]

• Cytotoxicity evaluation of a new set of 2-aminobenzo[de]iso-quinoline-1,3-diones. PubMed. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. MDPI. [Link]

• Structure-Activity Relationship Study of Novel Peptoids That Mimic the Structure of Antimicrobial Peptides. National Center for Biotechnology Information. [Link]

• Cytotoxicity assay on several theophylline-7-acetic acid amides with amino acids. ResearchGate. [Link]

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• Cytotoxicity and DNA damage caused by the azoxy metabolites of procarbazine in L1210 tumor cells. PubMed. [Link]

• Mechanistic deconvolution of autoreduction in tetrazolium-based cell viability assays. Journal of Emerging Investigators. [Link]

• Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis. National Center for Biotechnology Information. [Link]

• Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis. ResearchGate. [Link]

• Comparative Antimicrobial Activity of Hp404 Peptide and Its Analogs against Acinetobacter baumannii. National Center for Biotechnology Information. [Link]

• Design, synthesis and cytotoxic evaluation of peptoid analogs of an anticancer active triazolylpeptidyl penicillin. PubMed. [Link]

• LDH Assay. Cell Biologics, Inc.. [Link]

• Synthesis of a new peptide and evaluation of its cytotoxicity and regenerative properties by prediction and in vitro experiment. ResearchGate. [Link]

• Advances in peptidomimetics for next-generation therapeutics: strategies, modifications, and applications. Queen's University Belfast Research Portal. [Link]

• The Comparative Survey on the Cytotoxic Effects of Amphipathic Peptide mCM11 (Modified CM11) and Metronidazole on ST1 and ST3 of Blastocystis sp. ResearchGate. [Link]

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Safety & Regulatory Compliance

Operational Guide: Disposal of 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic Acid

Topic: 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid proper disposal procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Development Scientists

Executive Summary & Chemical Identity

Immediate Action Required: This compound contains a Boc-protected aminooxy moiety.[1][2] Unlike standard amino acids, the aminooxy group (

) possesses enhanced nucleophilicity (alpha-effect) and distinct thermal instability. Improper disposal in acidic waste streams can lead to rapid gas evolution (isobutylene/CO₂) , causing container over-pressurization and potential rupture.

• Chemical Name: 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid[3]

• Structural Class: Boc-protected

  -aminooxy acid.

• Closest Validated Analogue (for Safety Data): (Boc-aminooxy)acetic acid (CAS: 42989-85-5).

• Primary Hazards: Skin/Eye Irritant, Combustible Solid, Acid-Labile (Gas Generation).

Technical Hazard Analysis (The "Why")

As a Senior Application Scientist, it is critical to understand that safety protocols are dictated by functional group chemistry, not just generic SDS classifications.

Functional Group	Chemical Behavior	Disposal Risk Implication
Boc (Tert-butoxycarbonyl)	Acid-labile protecting group. Cleaves in the presence of strong acids (TFA, HCl).[4]	Explosion/Rupture Hazard: Contact with acidic waste generates Isobutylene gas and CO₂. A sealed waste bottle containing this mixture will pressurize.
Aminooxy ( )	High nucleophilicity due to the alpha-effect.[5][6] Reacts spontaneously with aldehydes/ketones.	Unintended Reactivity: Do not mix with waste streams containing reactive carbonyls (e.g., formaldehyde, acetone) to prevent exothermic oligomerization.
Carboxylic Acid ( )	Weakly acidic.	Compatibility: Generally safe with organic solvents, but incompatible with strong bases and oxidizers.

Critical Mechanism Note: The decomposition temperature of similar Boc-aminooxy compounds is often low (~115°C dec). Avoid autoclaving this waste.

Segregation & Incompatibility Logic

To prevent laboratory accidents, you must implement a "Chemical Logic" segregation strategy.

Figure 1: Chemical incompatibility logic emphasizing the pressure hazard from acid contact.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Applicable to: Expired powder, contaminated weighing boats, gloves, paper towels.

• Containment: Place the solid material in a clear, polyethylene bag (minimum 2 mil thickness).

• Secondary Containment: Double-bag the material to prevent leakage of fine particulates.

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: "2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid" (Do not use abbreviations like "Boc-AOA").

  • Hazard Checkboxes: Irritant, Toxic.[1]

• Disposal Path: High-Temperature Incineration .

  • Why: Organic destruction is the only way to permanently eliminate the biological activity and chemical reactivity of the aminooxy moiety.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable to: Solutions in DCM, Ethyl Acetate, Methanol, or DMF.

• pH Check (Crucial): Before adding to a waste container, check the pH of the solution.

  • If Acidic (pH < 4): Neutralize slowly with saturated Sodium Bicarbonate (

    ) until pH is 6-8. Wait for gas evolution to cease.

  • Why: This prevents the Boc-group from decomposing inside the waste drum.

• Solvent Compatibility: Segregate based on the solvent (Halogenated vs. Non-Halogenated).

• Container Selection: Use High-Density Polyethylene (HDPE) carboys. Avoid glass if possible to minimize breakage risks.

• Venting: Use a vented cap (Safety Eco-Funnel) if the waste stream contains any traces of deprotection reagents, to allow micro-amounts of isobutylene to escape safely.

Operational Decision Tree

Follow this logic flow to determine the correct disposal bin in your facility.

Figure 2: Operational decision tree for segregating Boc-aminooxy waste.

Emergency Procedures (Spill Response)

In the event of a benchtop spill of the solid powder:

• PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is fine/dusty, use an N95 respirator to prevent inhalation of the aminooxy irritant.

• Dry Clean Up: Do not wet the powder initially (prevents spreading). Gently sweep into a dustpan or use a chemically inert absorbent pad.

• Surface Decontamination:

  • Wipe the area with a 10% soap/water solution.

  • Avoid using strong acids (like 10% HCl) for cleaning, as this will generate gas and degrade the compound on the surface, potentially releasing fumes.

• Disposal: Place all cleanup materials into the "Solid Hazardous Waste" stream (as defined in Scenario A).

Regulatory & Compliance (RCRA Context)

While 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid is not explicitly P-listed or U-listed under US EPA RCRA regulations, it must be characterized by the generator.

• Waste Characterization:

  • Ignitability (D001): Possible if the solid burns vigorously (Combustible).

  • Reactivity (D003): Potential for gas generation if mixed with acids.

• Recommendation: To ensure full compliance and safety, classify as "Non-Regulated Hazardous Waste - Organic Solid" (unless mixed with regulated solvents) and route for incineration . This is the industry standard for non-listed pharmaceutical building blocks [1].

References

• Sigma-Aldrich. (2025). Safety Data Sheet: (Boc-aminooxy)acetic acid. MilliporeSigma.[1][7][8] Link

• BenchChem. (2025).[9] Technical Guide to Aminooxy Functional Group Reactivity. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7015770, 2-({[(Tert-butoxy)carbonyl]amino}oxy)butanoic acid. Link

• University of California, Berkeley. (2023). Chemical Hygiene Plan: Safe Storage of Chemicals. EH&S. Link

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• 3. (2S,3R)-3-(tert-butoxy)-2-(((tert-butoxy)carbonyl)amino)butanoic acid | C13H25NO5 | CID 7015770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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